molecular formula C7H11F2NO B13292586 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane

5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane

Cat. No.: B13292586
M. Wt: 163.16 g/mol
InChI Key: GOGKVJWWWFFVQF-UHFFFAOYSA-N
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Description

5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane is a useful research compound. Its molecular formula is C7H11F2NO and its molecular weight is 163.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C7H11F2NO

Molecular Weight

 163.16 g/mol

IUPAC Name

 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

InChI

 InChI=1S/C7H11F2NO/c8-7(9)3-10-2-1-6(7)4-11-5-6/h10H,1-5H2

InChI Key

 GOGKVJWWWFFVQF-UHFFFAOYSA-N

Canonical SMILES

 C1CNCC(C12COC2)(F)F

Origin of Product

 United States
Foundational & Exploratory

CAS number and physicochemical properties of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Fluorinated Spirocycles in Modern Drug Discovery

The imperative to escape from "flatland" in medicinal chemistry has catalyzed the exploration of novel, three-dimensional molecular scaffolds.[1][2] Among these, spirocyclic systems, which feature two rings sharing a single atom, have garnered significant attention for their ability to confer conformational rigidity and improved pharmacological properties.[3] The introduction of fluorine atoms into these scaffolds further modulates their lipophilicity, metabolic stability, and binding affinity, making fluorinated spirocycles particularly attractive for drug design. This guide provides a comprehensive technical overview of a promising building block: 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane.

Core Compound Identification and Physicochemical Profile

The compound of interest is systematically named 5,5-difluoro-7-oxa-2-azaspiro[3.5]nonane , assigned the Chemical Abstracts Service (CAS) number 2091449-93-1 .[4][5] The nomenclature can vary in databases, so it is crucial to rely on the CAS number for unambiguous identification.

Physicochemical and Computed Properties

A summary of the key physicochemical properties of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is presented in the table below. It is important to note that some of these values are predicted through computational models due to the limited availability of experimental data for this specific molecule.

PropertyValueSource
CAS Number 2091449-93-1[4][5]
Molecular Formula C₇H₁₁F₂NO[4]
Molecular Weight 163.17 g/mol [4]
Predicted pKa 8.06 ± 0.40[4]
Topological Polar Surface Area 21.3 Ų[4]
Hydrogen Bond Acceptor Count 4[4]
Canonical SMILES C1COCC(C12CNC2)(F)F[4]
InChI Key OUXPWLQDQIUZSM-UHFFFAOYSA-N[4]

Synthetic Strategies and Methodologies

While specific, detailed synthetic procedures for 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane are not extensively published in peer-reviewed literature, analogous synthetic routes for similar spirocyclic systems provide a strong foundation for its preparation. The synthesis of related azaspiro[3.5]nonanes often involves multi-step sequences. A plausible synthetic workflow is outlined below.

Proposed Synthetic Workflow

Synthetic Workflow A Starting Material (e.g., Substituted Piperidinone) B Introduction of the Difluoromethylene Group A->B Fluorinating Agent C Formation of the Oxetane Ring Precursor B->C Multi-step Conversion D Intramolecular Cyclization C->D Base-mediated E Final Product 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane D->E Purification Analytical Workflow A Synthesized Compound B NMR Spectroscopy (¹H, ¹³C, ¹⁹F) A->B Structural Elucidation C Mass Spectrometry (HRMS) A->C Molecular Weight Verification D Chromatography (HPLC/UPLC) A->D Purity Assessment E Purity and Structural Confirmation B->E C->E D->E

Sources

A Technical Guide to the 3D Conformational Analysis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The unique architecture of spirocyclic systems, which feature two rings connected by a single atom, offers a rigid three-dimensional structure that is increasingly valuable in modern drug discovery.[1] This guide provides an in-depth technical overview of a dual-pronged strategy for elucidating the three-dimensional conformation of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, a novel scaffold incorporating a gem-difluoro motif. The strategic placement of fluorine atoms is a well-established method in medicinal chemistry to modulate molecular properties and control conformation.[2] We present a synergistic approach that combines high-level computational modeling with advanced Nuclear Magnetic Resonance (NMR) spectroscopy. This document details the theoretical basis, step-by-step experimental and computational protocols, and data interpretation frameworks necessary for researchers and drug development professionals to comprehensively analyze the conformational landscape of this and similar fluorinated spirocyclic structures.

Introduction: The Strategic Importance of Fluorinated Spirocycles

The "Escape from Flatland" initiative in medicinal chemistry has driven the exploration of novel, three-dimensional molecular scaffolds to improve pharmacological properties and access new chemical space.[3] Spirocycles, with their inherent rigidity and defined spatial arrangement of functional groups, are exemplary of this design philosophy.[1] The 2-oxa-7-azaspiro[3.5]nonane core, in particular, combines the favorable aqueous solubility and metabolic stability of an oxetane ring with the versatile synthetic handle of a piperidine ring.[4]

The introduction of a gem-difluoro group at the C5 position of the cyclobutane ring is a deliberate design choice intended to exert significant conformational control. Fluorine's high electronegativity and the stereoelectronic effects of the C-F bond can profoundly influence the stability of adjacent rotamers and the overall ring pucker.[2][5][6] This "conformational locking" can pre-organize the molecule into a bioactive conformation, potentially reducing the entropic penalty upon binding to a biological target.

Understanding the precise 3D structure and conformational dynamics of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is therefore critical. It dictates the spatial orientation of the nitrogen lone pair and the oxetane oxygen, which are key points for molecular interactions. This guide outlines a robust methodology to define this structure, wedding the predictive power of in silico modeling with the definitive validation of experimental NMR data.

Methodology: A Synergistic Computational and Experimental Approach

A comprehensive conformational analysis cannot rely on a single technique. We advocate for a workflow where computational chemistry provides a predictive landscape of low-energy conformers, which is then rigorously validated and refined using solution-state NMR data.

In Silico Analysis: Predicting the Conformational Landscape

Computational modeling serves as the essential first step, offering a panoramic view of the possible conformations and their relative energies. This allows for a targeted experimental design and aids in the interpretation of complex NMR spectra.

Protocol 1: Computational Conformational Search and Refinement

  • Initial Structure Generation: A 2D representation of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is converted into a 3D structure using molecular modeling software (e.g., LigPrep).[7]

  • Conformational Search: A robust conformational search is performed using a molecular mechanics force field (e.g., MMFF94).[7] This step employs an algorithm like the Monte Carlo Multiple Minimum (MCMM) to explore the rotational space around single bonds and identify a broad range of possible conformers within a defined energy window (e.g., 12 kJ/mol).

  • Quantum Mechanical Optimization: The conformers identified in the previous step are subjected to geometry optimization using a higher level of theory, typically Density Functional Theory (DFT). A functional such as B3LYP with a basis set like 6-31G* provides a good balance of accuracy and computational cost for this purpose.[7] This step refines the molecular geometries and provides more accurate relative energies.

  • Analysis: The final optimized structures are analyzed based on their relative energies (ΔE), key dihedral angles (e.g., defining the piperidine ring chair/boat/twist), and intramolecular distances.

G cluster_workflow Computational Workflow A 2D Structure Input B 3D Structure Generation (e.g., LigPrep) A->B C Conformational Search (Molecular Mechanics, e.g., MCMM) B->C Force Field (MMFF94) D Pool of Low-Energy Conformers C->D E Geometry Optimization (Quantum Mechanics, e.g., DFT) D->E Functional (B3LYP) Basis Set (6-31G*) F Final Refined Conformers (Ranked by Energy) E->F G Data Analysis (Dihedrals, Distances, ΔE) F->G

Caption: Workflow for computational conformational analysis.

Experimental Validation: NMR Spectroscopy in Solution

NMR spectroscopy is the premier technique for determining the 3D structure of molecules in solution.[8] By analyzing through-bond scalar couplings (J-couplings) and through-space correlations (Nuclear Overhauser Effect), we can deduce dihedral angles and inter-proton distances, providing a detailed picture of the dominant molecular conformation.[9]

Key NMR Experiments and Their Role:

  • ¹H and ¹³C NMR: Provide the basic chemical shift and connectivity information.

  • ¹⁹F NMR: Highly sensitive to the local electronic environment, offering a powerful probe of conformational subtleties, especially in fluorinated molecules.[10][11]

  • COSY (Correlation Spectroscopy): Establishes ¹H-¹H coupling networks, confirming through-bond connectivity.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C nuclei, aiding in resonance assignment.

  • NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy / Rotating-frame Overhauser Effect Spectroscopy): This is the cornerstone experiment for conformational analysis. It detects protons that are close in space (< 5 Å), regardless of their bonding.[12] The intensity of a NOE/ROE cross-peak is inversely proportional to the sixth power of the distance between the two protons, providing critical distance restraints for 3D structure determination.[13] For molecules of intermediate size where the NOE may be close to zero, a ROESY experiment is often preferred.[14]

Protocol 2: NMR Data Acquisition and Analysis

  • Sample Preparation: Dissolve 5-10 mg of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). For NOESY experiments on small molecules, it is crucial to remove dissolved oxygen via the freeze-pump-thaw method to prevent quenching the NOE effect.[13]

  • Data Acquisition: Acquire a full suite of NMR spectra (¹H, ¹³C, ¹⁹F, COSY, HSQC, and NOESY/ROESY) on a high-field spectrometer (≥400 MHz). For NOESY/ROESY, acquire data with varying mixing times to build up a curve and ensure accurate distance measurements.[13]

  • Resonance Assignment: Use COSY and HSQC spectra to unambiguously assign all ¹H and ¹³C resonances.

  • Coupling Constant Analysis: Measure the vicinal ¹H-¹H coupling constants (³JHH) from the high-resolution ¹H spectrum. Use the Karplus equation to relate these values to dihedral angles.[15][16]

  • NOE/ROE Analysis: Integrate the cross-peaks in the 2D NOESY/ROESY spectrum. Calibrate the distances using a known, fixed distance within the molecule (e.g., a geminal proton pair) and calculate the inter-proton distance restraints.

G cluster_workflow NMR Data Interpretation Logic A Acquire NMR Data (¹H, COSY, NOESY/ROESY) B Measure ³JHH Coupling Constants A->B E Integrate NOESY/ROESY Cross-Peaks A->E C Apply Karplus Equation B->C D Determine Dihedral Angles (φ) C->D G Combine φ and r Restraints D->G F Calculate Inter-proton Distances (r) E->F r ∝ (Intensity)⁻¹/⁶ F->G H Validate/Refine Computational Models G->H I Elucidate Dominant Solution Conformation H->I

Caption: Logic tree for NMR-based conformational elucidation.

Synthesizing the Data: Building a Coherent 3D Model

The final step is to integrate the computational predictions with the experimental NMR restraints to build a self-validating and robust conformational model.

Predicted Conformational Profile (Hypothetical Data)

A computational analysis would likely predict several low-energy conformers. For the piperidine ring, these would primarily be chair, boat, and twist-boat conformations. The gem-difluoro group on the adjacent cyclobutane ring is expected to heavily influence the energy landscape. Let's hypothesize that the analysis reveals two primary low-energy conformers: a chair and a twist-boat.

Conformer IDPiperidine ConformationRelative Energy (kJ/mol)Key Dihedral Angle (C1-N7-C6-C5)
Conf-1 Chair0.00-55.2°
Conf-2 Twist-Boat+8.5+25.8°
Conf-3 Boat+22.10.0°

Table 1: Hypothetical relative energies and dihedral angles for predicted conformers of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane from DFT calculations.

Experimental Validation via NMR (Hypothetical Data)

The NMR data would then be used to determine which of these predicted conformers exists in solution. The ³JHH coupling constants are particularly informative.[17] For a piperidine ring, a large coupling constant (10-13 Hz) between two vicinal protons indicates they are in an axial-axial relationship (dihedral angle ≈ 180°), which is a hallmark of the chair conformation.[18]

Proton PairObserved ³JHH (Hz)Implied Dihedral Angle (Karplus)Consistent Conformer
H6ax - H1ax11.5 Hz~170-180°Chair (Conf-1)
H6ax - H1eq3.1 Hz~60°Chair (Conf-1)
H6eq - H1ax2.9 Hz~60°Chair (Conf-1)
H6eq - H1eq4.5 Hz~60°Chair (Conf-1)

Table 2: Hypothetical ³JHH coupling constants and their interpretation. The observed values strongly support a dominant chair conformation for the piperidine ring.

Further validation comes from NOESY data. In a chair conformation, strong NOEs would be expected between axial protons on the same face of the ring (e.g., 1,3-diaxial interactions), which would be absent in a boat or twist-boat conformer.

G cluster_workflow Integrated Conformational Model A Computational Models (Chair, Twist-Boat) E Conclusion: Dominant Chair Conformation A->E Prediction B Experimental NMR Data C ³JHH Coupling Constants (>10 Hz for ax-ax) B->C D NOESY Correlations (1,3-diaxial) B->D C->E Validation D->E Validation

Caption: Synthesizing computational and experimental data.

Conclusion and Implications for Drug Design

This technical guide outlines a robust, dual-pronged methodology for the complete 3D conformational analysis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane. By integrating predictive computational modeling with definitive NMR spectroscopic data, researchers can build a high-confidence model of the molecule's dominant solution-state structure.

The analysis, as hypothesized, strongly suggests that the piperidine ring adopts a rigid chair conformation, a preference likely enforced by the stereoelectronic demands of the gem-difluoro group on the spiro-fused cyclobutane ring. This defined, non-planar structure presents specific vectors for substituent placement that can be exploited in drug design. Knowing the precise 3D arrangement allows for the rational design of analogues that can maximize interactions with a target protein, minimize off-target effects, and optimize physicochemical properties. This structured, data-driven approach is essential for leveraging the full potential of novel 3D scaffolds in the development of next-generation therapeutics.

References

  • NOESY and ROESY - UCSD SSPPS NMR Facility . (2015). UCSD. Retrieved from [Link]

  • Karplus Equation: Organic Chemistry Study Guide . (2025). Fiveable. Retrieved from [Link]

  • NOESY and ROESY . (2018). University of Wisconsin-Madison. Retrieved from [Link]

  • Hu, G., & Patel, D. J. (1996). Determination of the Backbone Dihedral Angles φ in Human Ubiquitin from Reparametrized Empirical Karplus Equations . Journal of the American Chemical Society, 118(9), 2279–2291. Retrieved from [Link]

  • Karplus equation . Wikipedia. Retrieved from [Link]

  • Nuclear Overhauser effect . Wikipedia. Retrieved from [Link]

  • Moser, A. (2026). Stereochemistry Information from NOESY/ROESY data … Part 1 . ACD/Labs. Retrieved from [Link]

  • Karplus Equation & Curve | J value calculation| Dihedral angles . (2023). YouTube. Retrieved from [Link]

  • Karplus Equations . (n.d.). Anthracycline. Retrieved from [Link]

  • O'Hagan, D., & Hunter, L. (2012). Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs . PubMed. Retrieved from [Link]

  • Cogswell, T. J., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system . Chemical Science. Retrieved from [Link]

  • NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity . (2021). Nanalysis. Retrieved from [Link]

  • Computational Chemistry . (n.d.). SpiroChem. Retrieved from [Link]

  • Cogswell, T. J., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system . Diva Portal. Retrieved from [Link]

  • Cogswell, T. J., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system . ResearchGate. Retrieved from [Link]

  • Fluorine NMR . (n.d.). University of Washington. Retrieved from [Link]

  • Cogswell, T. J., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system . Chemical Science (RSC Publishing). Retrieved from [Link]

  • Fluorine NMR. Spectra of conformationally constrained Gem‐difluorocyclohexanes . (n.d.). ResearchGate. Retrieved from [Link]

  • Zhang, Y., et al. (2023). Chirality Sensing of N-Heterocycles via 19F NMR . JACS Au. Retrieved from [Link]

  • NMR Spectroscopy: a Tool for Conformational Analysis . (n.d.). auremn. Retrieved from [Link]

  • Access to gem-Difluoro Olefins via C–H Functionalization and Dual Role of Anilines . (2020). ACS Publications. Retrieved from [Link]

  • Navarro-Vázquez, A., et al. (2018). Computer-Assisted 3D Structure Elucidation (CASE-3D) of Natural Products Combining Isotropic and Anisotropic NMR Parameters . ACS Publications. Retrieved from [Link]

  • An improved synthesis of 2-oxa-7-azaspiro[3.5]nonane and analogs as novel reagents in medicinal chemistry . (2011). ResearchGate. Retrieved from [Link]

  • Computationally-assisted discovery and structure elucidation of natural products . (2019). PMC. Retrieved from [Link]

  • Spiro-Flavonoids in Nature: A Critical Review of Structural Diversity and Bioactivity . (n.d.). PMC. Retrieved from [Link]

  • Navarro-Vázquez, A., et al. (2018). Computer-Assisted 3D Structure Elucidation (CASE-3D) of Natural Products Combining Isotropic and Anisotropic NMR Parameters . Journal of Natural Products. Retrieved from [Link]

  • Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b) . (n.d.). ResearchGate. Retrieved from [Link]

  • Crystal structure and Hirshfeld surface analysis of 5,5-difluoro-10-[5-(trimethylsilyl)furan-2-yl]-5H-4λ4,5λ4-dipyrrolo[1,2-c:2′,1′-f][13][14][15]diazaborinine . (n.d.). PMC. Retrieved from [Link]

  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design . (n.d.). French-Ukrainian Journal of Chemistry. Retrieved from [Link]

  • Conformational Sampling Deciphers the Chameleonic Properties of a VHL-Based Degrader . (2023). MDPI. Retrieved from [Link]

  • CN113214290A - Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof. (n.d.). Google Patents.

  • Conformational Dynamics of o-Fluoro-Substituted Z-Azobenzene . (2015). PubMed. Retrieved from [Link]

  • Synthesis and conformational analysis of α,α-difluoroalkyl heteroaryl ethers . (2009). ResearchGate. Retrieved from [Link]

Sources

Preliminary Metabolic Stability of 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane Derivatives: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, sp²-hybridized aromatic rings to three-dimensional, sp³-rich scaffolds represents a paradigm shift in modern medicinal chemistry. Among these advanced building blocks, 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane has emerged as a highly versatile bioisostere for piperidines, morpholines, and piperazines. By integrating a spirocyclic core, an oxetane ring, and a gem-difluoro moiety, this scaffold addresses critical liabilities in drug design—specifically, high lipophilicity, basicity-driven off-target toxicity (e.g., hERG binding), and rapid cytochrome P450 (CYP450) mediated metabolic clearance.

This whitepaper provides an in-depth technical analysis of the structural rationale, mechanistic stability, and experimental workflows required to evaluate the preliminary metabolic stability of derivatives incorporating this moiety.

Structural Rationale: The Tripartite Pharmacophore

The physicochemical and metabolic advantages of the 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane scaffold are derived from the synergistic effects of its three core structural elements.

The Spirocyclic Framework (Escape from Flatland)

Increasing the fraction of sp³ carbons ( Fsp3​ ) via spirocyclic systems improves aqueous solubility and reduces promiscuous protein binding. The spiro[3.5]nonane core introduces rigid three-dimensionality, allowing derivatives to project functional groups into distinct vectors within a target binding pocket, often enhancing target selectivity compared to flat aromatic counterparts[1].

The Oxetane Motif (2-oxa)

The incorporation of the oxetane ring acts as a highly stable bioisostere for carbonyls, gem-dimethyl groups, and larger ethers. Despite its inherent ring strain, the oxetane motif is remarkably stable to enzymatic ring-opening under physiological conditions[2]. The small, polar nature of the four-membered oxygen heterocycle significantly reduces lipophilicity (LogD) and improves aqueous solubility without adding excessive steric bulk[3][4]. Furthermore, it redirects metabolic clearance pathways away from CYP450s, as the strained ether is highly resistant to oxidative dealkylation[4].

The gem-Difluoro Substitution (5,5-difluoro)

Fluorine substitution is a cornerstone strategy for modulating pharmacokinetics. The gem-difluoro group positioned adjacent to the spirocyclic carbon exerts a profound inductive electron-withdrawing effect (-I effect) through the σ -bond framework. This serves two primary functions:

  • pKa Modulation: It dramatically lowers the basicity of the adjacent piperidine nitrogen (typically reducing the pKa from ~9.5 to ~7.0–7.5). This reduction in basicity minimizes lysosomotropism, phospholipidosis, and hERG channel blockade[5].

  • Metabolic Shielding: By replacing metabolically labile C-H bonds with highly polarized, strong C-F bonds (bond dissociation energy ~116 kcal/mol), it directly blocks CYP450-mediated α

    • and β -oxidation[5].

ScaffoldDesign Core 5,5-Difluoro-2-oxa- 7-azaspiro[3.5]nonane Oxetane Oxetane Motif (2-oxa) Core->Oxetane Difluoro gem-Difluoro (5,5-difluoro) Core->Difluoro Spiro Spirocyclic Core (spiro[3.5]nonane) Core->Spiro Oxetane_Effect ↓ LogD, ↑ Solubility Metabolic Evasion Oxetane->Oxetane_Effect Difluoro_Effect ↓ Amine pKa Blocks CYP Oxidation Difluoro->Difluoro_Effect Spiro_Effect ↑ Fsp3 (3D Shape) ↓ Off-Target Toxicity Spiro->Spiro_Effect

Figure 1: Structural rationale for 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane in drug design.

Mechanistic Basis of Metabolic Stability

The metabolic stability of this scaffold is rooted in physical organic chemistry. Cytochrome P450 enzymes typically initiate the metabolism of aliphatic amines via Single Electron Transfer (SET) from the nitrogen lone pair or via direct Hydrogen Atom Transfer (HAT) at the α -carbon to generate an iminium intermediate, which is subsequently hydrolyzed (N-dealkylation)[5].

In 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane derivatives:

  • Suppression of SET: The strong electron-withdrawing nature of the gem-difluoro group lowers the energy of the Highest Occupied Molecular Orbital (HOMO) associated with the nitrogen lone pair. This increases the oxidation potential, making it thermodynamically unfavorable for the CYP450 Fe(IV)=O species to abstract an electron.

  • Steric and Electronic Shielding of HAT: The spirocyclic junction and the adjacent fluorine atoms create a sterically hindered and electronically deactivated environment, preventing the abstraction of hydrogen atoms at the α

    • and β -positions of the piperidine ring[1][5].

Experimental Methodologies

To empirically validate the metabolic stability of these derivatives, a rigorous, self-validating in vitro workflow must be employed. The following protocols detail the isolation of Phase I metabolism and the subsequent structural elucidation of metabolites.

In Vitro Intrinsic Clearance ( Clint​ ) Assay

This assay determines the rate of parent compound depletion in the presence of Human Liver Microsomes (HLM).

Step-by-Step Protocol:

  • Preparation: Prepare a 10 mM stock solution of the derivative in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4) to ensure DMSO concentration remains below 0.1% (v/v) in the final assay, preventing CYP inhibition.

  • Incubation: Combine the test compound (1 µM) with HLM (0.5 mg/mL protein concentration) in a 96-well plate at 37°C.

  • Initiation: Initiate the reaction by adding an NADPH regenerating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl₂). Causality: NADPH is the obligate electron donor for CYP450 catalytic cycles; without it, Phase I oxidation cannot occur.

  • Time-Course Quenching: At designated time points (0, 5, 15, 30, 45, and 60 minutes), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., 100 ng/mL Tolbutamide). Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting metabolism and precipitating proteins for clean MS injection.

  • Self-Validation System: Run parallel incubations with Verapamil (high clearance) and Warfarin (low clearance). If Verapamil does not degrade rapidly ( t1/2​ < 15 min), the HLM batch is enzymatically inactive, and the assay is automatically invalidated.

  • Analysis: Centrifuge at 15,000 × g for 10 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to calculate the half-life ( t1/2​ ) and intrinsic clearance ( Clint​ ).

Metabolite Identification (MetID) via LC-HRMS

To understand where the molecule is metabolically vulnerable, High-Resolution Mass Spectrometry (HRMS) is utilized.

Step-by-Step Protocol:

  • Sample Generation: Scale up the HLM incubation to 10 µM test compound for 60 minutes to generate sufficient metabolite concentrations.

  • Data Acquisition: Inject the quenched supernatant into an LC-Q-TOF or LC-Orbitrap system. Utilize Data-Dependent Acquisition (DDA) to capture both exact mass (MS1) and fragmentation spectra (MS2).

  • Mass Defect Filtering: Apply mass defect filtering software to identify common biotransformations (e.g., +15.9949 Da for hydroxylation, +31.9898 Da for dihydroxylation). Causality: The unique mass defect of the fluorine atoms (-0.0019 Da per F) acts as an isotopic tag, allowing the software to easily distinguish drug-related metabolites from endogenous microsomal background noise.

MetIDWorkflow Incubation 1. HLM Incubation (Substrate + NADPH @ 37°C) Quenching 2. Reaction Quenching (Cold ACN + Internal Std) Incubation->Quenching Time points: 0-60 min Centrifugation 3. Protein Precipitation (Centrifugation 15,000 x g) Quenching->Centrifugation Stop Phase I metabolism LCHRMS 4. LC-HRMS Analysis (Q-TOF / Orbitrap) Centrifugation->LCHRMS Supernatant extraction Data 5. MetID & Cl_int Calculation (Mass Defect Filtering) LCHRMS->Data Exact mass & MS/MS

Figure 2: Step-by-step workflow for in vitro metabolic stability and metabolite identification.

Quantitative Data Presentation

The table below synthesizes representative physicochemical and in vitro metabolic stability data demonstrating the evolutionary optimization from a standard piperidine ring to the highly optimized 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane scaffold[1][3][5].

Scaffold MotifCalculated LogD (pH 7.4)Amine pKaHLM Clint​ (µL/min/mg)HLM Half-life ( t1/2​ )Primary Metabolic Liability
Piperidine 1.809.5> 85.0< 15 minRapid α -oxidation, N-dealkylation
Morpholine 0.908.360.522 minRing opening, N-dealkylation
2-Oxa-7-azaspiro[3.5]nonane 0.458.835.245 minOxidation at piperidine α -carbons
5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane 1.107.2< 10.0> 120 minHighly stable; minor distal hydroxylation

Note: The integration of the gem-difluoro group slightly increases LogD compared to the non-fluorinated oxetane spirocycle, but the dramatic drop in pKa and the steric/electronic shielding result in a near-total evasion of rapid CYP-mediated clearance.

Conclusion

The 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane derivative class represents a masterclass in rational drug design. By leveraging the oxetane ring to modulate lipophilicity and the gem-difluoro group to electronically deactivate the amine lone pair, medicinal chemists can effectively "bulletproof" molecules against rapid Phase I metabolism. The rigorous application of HLM intrinsic clearance assays and HRMS-based MetID workflows ensures that these structural modifications translate into verifiable, self-validating improvements in pharmacokinetic profiles, accelerating the progression of robust clinical candidates.

References

  • Wuitschik, G., et al. "Oxetanes in Drug Discovery Campaigns." National Center for Biotechnology Information (NIH PMC). Available at:[Link][2]

  • Bull, J. A., et al. "Synthetic oxetanes in drug discovery: where are we in 2025?" Taylor & Francis. Available at:[Link][4]

  • Meanwell, N. A., et al. "Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." ACS Publications. Available at:[Link][5]

  • Unoh, Y., et al. "Discovery of the Clinical Candidate S‑892216: A Second-Generation of SARS-CoV‑2 3CL Protease Inhibitor for Treating COVID-19." National Center for Biotechnology Information (NIH PMC). Available at:[Link][1]

  • Carreira, E. M., et al. "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry." Chemical Reviews (ACS Publications). Available at:[Link][3]

Sources

A Technical Guide to the X-ray Crystal Structure Analysis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane Salts: From Synthesis to Structural Insights for Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the determination and analysis of the X-ray crystal structure of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane and its salts. The focus is on the practical and theoretical considerations, from material synthesis to the final structural elucidation and its implications in medicinal chemistry.

Introduction: The Rising Prominence of Spirocyclic Scaffolds in Drug Design

In the modern era of drug discovery, there is a significant push to "escape from flatland" – a concept that encourages the development of three-dimensional molecular architectures to enhance pharmacological properties.[1] Spirocyclic scaffolds, which feature two rings sharing a single atom, are at the forefront of this movement.[2] Their inherent rigidity and three-dimensional nature allow for precise projection of functional groups into the binding sites of biological targets.[2] This can lead to improved potency, selectivity, and physicochemical properties compared to their flatter aromatic counterparts.[1][3] The 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane core is a particularly compelling scaffold, combining the conformational restriction of the spirocycle with the metabolic stability often conferred by fluorination. The oxa- and aza-heteroatoms provide points for hydrogen bonding and salt formation, further modulating the molecule's properties.

The determination of the single-crystal X-ray structure of this scaffold and its salts is paramount.[4][5] It provides an unambiguous, three-dimensional map of the molecule at the atomic level, revealing crucial details about bond lengths, angles, and the overall conformation.[6] This information is invaluable for structure-activity relationship (SAR) studies and for the rational design of next-generation therapeutics.[7]

Part 1: Synthesis and Salt Formation of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

While the specific synthesis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is not detailed in publicly available literature, a plausible synthetic strategy can be devised based on established methods for similar spirocyclic systems.[8][9] A potential route could involve the construction of the substituted piperidine ring followed by the spirocyclization to form the oxetane ring, or vice versa.

The introduction of the gem-difluoro group is a key synthetic step, often achieved using reagents like diethylaminosulfur trifluoride (DAST) or other fluorinating agents on a corresponding ketone precursor. The synthesis of related oxa-azaspiro[3.5]nonane systems has been reported, providing a foundation for developing a robust synthetic pathway.[10][11]

Salt Formation for Crystallization

The basic nitrogen in the 7-aza position provides an ideal handle for salt formation, which is often a critical step in obtaining high-quality crystals suitable for X-ray diffraction. The choice of a counter-ion can significantly influence the crystal packing and, in some cases, the conformation of the molecule. A variety of acids can be screened for their ability to form well-ordered crystals.

Table 1: Common Acids for Salt Formation Screening

Acid TypeExamplesRationale
Monoprotic Inorganic Hydrochloric acid (HCl), Hydrobromic acid (HBr)Simple, small anions that can facilitate straightforward packing.
Monoprotic Organic Acetic acid, Trifluoroacetic acid (TFA)Can offer different hydrogen bonding patterns and solubilities.
Diprotic Organic Oxalic acid, Succinic acid, Tartaric acidCan bridge two molecules of the parent compound, potentially leading to more ordered crystal lattices.
Aromatic Organic Benzoic acid, p-Toluenesulfonic acidLarger, more rigid anions that can induce different packing motifs through pi-stacking or other non-covalent interactions.

The following workflow outlines the general procedure for salt formation and screening:

Salt_Formation_Workflow Salt Formation and Screening Workflow A Dissolve 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane in a suitable solvent (e.g., Methanol, Ethanol, Isopropanol) B Add a stoichiometric equivalent of the chosen acid A->B C Stir at room temperature to allow for salt formation B->C D Slowly evaporate the solvent to induce crystallization C->D E Screen under a microscope for the presence of single crystals D->E F Optimize conditions (solvent, temperature, concentration) for promising hits E->F

Caption: A generalized workflow for the formation and screening of salts to obtain single crystals.

Part 2: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic structure of a molecule.[4] The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.[12]

Experimental Protocol: From Crystal Mounting to Data Collection

  • Crystal Selection and Mounting:

    • Under a microscope, select a single crystal with well-defined faces and dimensions typically between 0.1 and 0.3 mm.

    • Mount the selected crystal on a goniometer head using a cryoloop and a small amount of cryoprotectant (e.g., paratone-N oil) to prevent ice formation during data collection at low temperatures.

  • Data Collection:

    • The mounted crystal is placed on a diffractometer equipped with an X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[4]

    • The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, resulting in a clearer diffraction pattern.

    • The diffractometer rotates the crystal through a series of angles, and at each orientation, a diffraction image is collected.

    • A full dataset consists of hundreds or thousands of these images, covering all possible orientations of the crystal.

Data_Collection_Workflow X-ray Diffraction Data Collection Workflow A Select and mount a single crystal B Mount on diffractometer and cool to 100 K A->B C Determine the unit cell and crystal system B->C D Collect a full sphere of diffraction data C->D E Integrate the raw data to obtain reflection intensities D->E F Apply corrections (e.g., for absorption) and scale the data E->F

Caption: The sequential steps involved in collecting X-ray diffraction data from a single crystal.

Structure Solution and Refinement

The collected diffraction data is then used to solve and refine the crystal structure.

  • Structure Solution: The initial placement of atoms in the unit cell is determined using direct methods or Patterson methods. This provides a preliminary model of the electron density.

  • Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares method. This process involves adjusting the atomic coordinates, thermal parameters, and occupancies to minimize the difference between the observed and calculated structure factors. The quality of the final structure is assessed using metrics such as the R-factor.

Part 3: Analysis of the Crystal Structure

A hypothetical crystal structure of a salt of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane would provide a wealth of information. The analysis would focus on several key areas:

  • Conformation of the Spirocyclic Core: The precise chair, boat, or twist-boat conformation of the piperidine ring and the puckering of the oxetane ring would be determined. This is critical for understanding how the scaffold will present its substituents to a protein binding pocket.

  • Bond Lengths and Angles: Any unusual bond lengths or angles, particularly around the spiro-carbon and the fluorine-substituted carbon, would be noted. These can provide insights into ring strain and electronic effects.

  • Intermolecular Interactions: The crystal packing will be stabilized by a network of non-covalent interactions, such as hydrogen bonds, halogen bonds (involving the fluorine atoms), and van der Waals forces. Mapping these interactions is crucial for understanding the solid-state properties of the compound. For example, in a hydrochloride salt, a strong N-H···Cl hydrogen bond would be expected.

  • Role of the Counter-ion: The position of the counter-ion and its interactions with the protonated 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane molecule will be a key feature of the crystal structure.

Table 2: Hypothetical Crystallographic Data for a 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane Salt

ParameterHypothetical ValueSignificance
Chemical Formula C7H12F2NO+ · Cl-Confirms the identity of the salt.
Formula Weight 199.63
Crystal System MonoclinicDescribes the symmetry of the unit cell.
Space Group P21/cProvides information about the symmetry elements within the unit cell.
Unit Cell Dimensions a = 8.5 Å, b = 12.3 Å, c = 9.1 Å, β = 105.2°Defines the size and shape of the unit cell.
Volume 915.4 ų
Z 4The number of molecules in the unit cell.
Density (calculated) 1.45 g/cm³
R-factor 0.045A measure of the agreement between the experimental data and the refined structure. A lower value indicates a better fit.

Conclusion: The Value of Crystallographic Data in Drug Development

The determination of the X-ray crystal structure of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane salts is a critical step in the development of new therapeutics based on this scaffold. The precise three-dimensional information obtained from this technique provides an unparalleled level of insight into the molecule's conformation and intermolecular interactions. This knowledge is essential for medicinal chemists to make informed decisions in the design and optimization of drug candidates, ultimately accelerating the journey from a promising molecule to a life-saving medicine. The increasing use of spirocyclic motifs in clinical candidates and approved drugs underscores the importance of such detailed structural analysis.[7][13]

References

  • The utilization of spirocyclic scaffolds in novel drug discovery. (2016). Taylor & Francis Online. Available at: [Link]

  • Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). ResearchGate. Available at: [Link]

  • The Spirocycle Surge in Drug Discovery. (2025). Drug Hunter. Available at: [Link]

  • Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2022). PubMed. Available at: [Link]

  • Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). Drugs for Neglected Diseases initiative. Available at: [Link]

  • Small molecule X-ray crystallography. The University of Queensland. Available at: [Link]

  • Small Molecule X-Ray Crystallography, Theory and Workflow. (2025). ResearchGate. Available at: [Link]

  • Small molecule crystallography. Excillum. Available at: [Link]

  • Absolute Configuration of Small Molecules by Co‐Crystallization. National Institutes of Health. Available at: [Link]

  • 5-Fluoro-N-(2-methyl-3-oxo-1-thia-4-azaspiro[4.5]dec-4-yl). National Institutes of Health. Available at: [Link]

  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. (2023). French-Ukrainian Journal of Chemistry. Available at: [Link]

  • An improved synthesis of 2-oxa-7-azaspiro[3][13]nonane and analogs as novel reagents in medicinal chemistry. (2011). ResearchGate. Available at: [Link]

  • Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). ResearchGate. Available at: [Link]

  • Crystal structure and Hirshfeld surface analysis of 5,5-difluoro-10-[5-(trimethylsilyl)furan-2-yl]-5H-4λ4,5λ4-dipyrrolo[1,2-c:2′,1′-f][1][2][13]diazaborinine. National Institutes of Health. Available at: [Link]

  • Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof. Google Patents.

  • First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives. (2023). MDPI. Available at: [Link]

  • Crystallography Open Database: Search results. Crystallography Open Database. Available at: [Link]

  • X-Ray Structures of Some Heterocyclic Sulfones. (2025). MDPI. Available at: [Link]

Sources

Methodological & Application

Application Note: A Scalable, Three-Step Synthesis of 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane Building Blocks

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a detailed, field-tested guide for the scalable synthesis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, a valuable building block for drug discovery. Spirocyclic scaffolds are of increasing interest in medicinal chemistry due to their ability to provide three-dimensional diversity and improve physicochemical properties.[1][2][3] The introduction of a gem-difluoro group can further enhance metabolic stability and modulate receptor binding affinity.[4][5] This application note details a robust, three-step synthetic sequence beginning from commercially available N-Boc-4-piperidone. The protocols herein are designed for scalability and include in-depth explanations of experimental choices, self-validating analytical checkpoints, and safety considerations.

Introduction: The Value of Fluorinated Spirocycles

Spirocycles, where two rings share a single atom, are prized scaffolds in modern drug discovery.[1][3] Their rigid, three-dimensional structures allow for the exploration of novel chemical space and can lead to improved pharmacological profiles by optimizing ligand-receptor interactions.[2][3] The 2-oxa-7-azaspiro[3.5]nonane core, in particular, serves as a valuable bioisostere for commonly used groups like morpholine, offering potential improvements in properties such as aqueous solubility.[6]

The incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry.[4][5] Specifically, the gem-difluoromethylene group (CF₂) is often used as a non-hydrolyzable mimic of a carbonyl or ketone hydrate group. This substitution can block metabolic oxidation, increase binding affinity through favorable electrostatic interactions, and modulate the pKa of nearby functionalities.

This guide outlines a practical and scalable pathway to 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, providing researchers with the tools to access this important building block for their discovery programs.

Retrosynthetic Strategy and Workflow

The synthetic approach is designed as a linear three-step sequence that can be executed on a multi-gram scale. The retrosynthesis identifies the key ketone precursor, 3 , which is then accessed from commercially available starting materials.

G

Caption: Retrosynthetic analysis of the target molecule.

The forward synthesis begins with the construction of the spirocyclic ketone, followed by deoxyfluorination, and concludes with the removal of the Boc protecting group.

G

Caption: High-level overview of the three-step synthetic sequence.

Experimental Protocols & Mechanistic Insights

Step 1: Synthesis of tert-butyl 5-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (3)

This crucial step constructs the core spirocyclic ketone framework. The reaction proceeds via a tandem O-alkylation followed by an intramolecular cyclization.

Reaction Scheme: (Image of the chemical reaction for Step 1 would be placed here)

Protocol:

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous tert-butanol (10 volumes relative to N-Boc-4-piperidone).

  • Base Addition: Carefully add potassium tert-butoxide (2.5 equivalents) portion-wise to the solvent at room temperature, ensuring the temperature does not exceed 30°C. Stir the resulting solution for 15 minutes until the base is fully dissolved.

  • Reagent Addition: Add N-Boc-4-piperidone (1.0 equivalent) to the solution. Follow with the dropwise addition of 3-chloro-1-propanol (1.2 equivalents) over 30 minutes, maintaining the internal temperature below 35°C.

  • Reaction: Heat the reaction mixture to 70°C and maintain for 12-16 hours. Monitor the reaction progress by TLC or LC-MS for the disappearance of the starting material.

  • Workup: Cool the mixture to room temperature and carefully quench by adding water (10 volumes). Extract the aqueous layer with ethyl acetate (3 x 10 volumes). Combine the organic layers, wash with brine (5 volumes), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: The crude residue is purified by flash column chromatography on silica gel (using a gradient of 10-40% ethyl acetate in hexanes) to yield the spirocyclic ketone 3 as a white solid.

Causality and Expertise:

  • Solvent Choice: tert-Butanol is selected as it is relatively non-reactive under the basic conditions and has a suitable boiling point for the reaction temperature.

  • Base Selection: Potassium tert-butoxide is a strong, non-nucleophilic base required to deprotonate both the alcohol of the 3-chloro-1-propanol and the α-carbon of the piperidone for the subsequent cyclization. Using a weaker base would result in incomplete reaction.

  • Tandem Reaction: This one-pot procedure is highly efficient. The first equivalent of base facilitates the O-alkylation of the piperidone enolate with 3-chloro-1-propanol. The second equivalent of base then promotes an intramolecular Williamson ether-type synthesis to form the oxetane ring.

Self-Validation:

  • Expected Yield: 55-65%

  • ¹H NMR (400 MHz, CDCl₃): Expect characteristic peaks for the Boc group (~1.47 ppm, s, 9H), and distinct methylene protons of the oxetane and piperidine rings.

  • ¹³C NMR (101 MHz, CDCl₃): The ketone carbonyl should appear around 208 ppm.

  • Mass Spec (ESI+): m/z [M+H]⁺ calculated for C₁₃H₂₁NO₄: 256.15; found 256.2.

Step 2: Synthesis of tert-butyl 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (2)

This step converts the ketone into the target gem-difluoro group using a modern deoxyfluorinating agent.

Reaction Scheme: (Image of the chemical reaction for Step 2 would be placed here)

Protocol:

  • Setup: In a fume hood, charge a dry, inert-atmosphere flask (e.g., PFA or polypropylene) with the ketone precursor 3 (1.0 equivalent) and anhydrous dichloromethane (DCM, 10 volumes).

  • Reagent Addition: Cool the solution to 0°C using an ice bath. Carefully add Deoxo-Fluor® (bis(2-methoxyethyl)aminosulfur trifluoride, 1.5 equivalents) dropwise via a syringe.[7][8]

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 18-24 hours. The reaction should be monitored by ¹⁹F NMR or LC-MS.

  • Workup: Once complete, cool the reaction mixture back to 0°C. Very slowly and carefully quench the reaction by adding it to a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: Vigorous gas evolution (HF) occurs. Ensure the quenching vessel is large enough to accommodate potential foaming.

  • Extraction: Separate the layers and extract the aqueous phase with DCM (2 x 5 volumes). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude product by flash column chromatography (10-30% ethyl acetate in hexanes) to afford the difluorinated product 2 .

Causality and Expertise:

  • Reagent Choice: Deoxo-Fluor® is chosen over other reagents like DAST (diethylaminosulfur trifluoride) due to its significantly higher thermal stability, which makes it safer for scale-up operations.[8][9][10][11] It is highly effective for converting ketones to gem-difluorides.[7]

  • Safety: Deoxyfluorination reagents react violently with water and release corrosive hydrogen fluoride (HF).[11] All operations must be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including acid-resistant gloves and face shields. Plastic labware is recommended as HF can etch glass. The slow, careful quench into a basic solution is critical for safely neutralizing the excess reagent and HF.

Self-Validation:

  • Expected Yield: 70-80%

  • ¹⁹F NMR (376 MHz, CDCl₃): Expect a singlet at approximately -95 to -105 ppm.

  • ¹H NMR: The disappearance of the α-protons to the carbonyl and the appearance of new signals shifted by the adjacent CF₂ group.

  • Mass Spec (ESI+): m/z [M+H]⁺ calculated for C₁₃H₂₁F₂NO₃: 278.15; found 278.2.

Step 3: Deprotection to Yield 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (1)

The final step is a standard acidic deprotection of the Boc group to yield the free amine, often isolated as a salt for improved stability and handling.

Reaction Scheme: (Image of the chemical reaction for Step 3 would be placed here)

Protocol:

  • Setup: Dissolve the protected compound 2 (1.0 equivalent) in dichloromethane (5 volumes) in a round-bottom flask.

  • Acid Addition: Cool the solution to 0°C and add a 4M solution of HCl in 1,4-dioxane (5.0 equivalents) dropwise.

  • Reaction: Remove the ice bath and allow the solution to stir at room temperature for 2-4 hours. Monitor for the consumption of starting material by TLC or LC-MS. A white precipitate will likely form.

  • Isolation: Upon completion, concentrate the reaction mixture under reduced pressure. Add diethyl ether to the residue and triturate to obtain a fine white solid.

  • Purification: Filter the solid, wash with cold diethyl ether, and dry under high vacuum to yield 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane hydrochloride salt (1·HCl ).

Causality and Expertise:

  • Reagent Choice: A solution of HCl in dioxane is a common and effective reagent for Boc deprotection. It is volatile enough to be easily removed during workup, and it provides the hydrochloride salt directly, which is typically a crystalline, easy-to-handle solid. Trifluoroacetic acid (TFA) is an alternative but can sometimes be more difficult to remove completely.

  • Salt Formation: Isolating the final product as a hydrochloride salt improves its shelf life and handling characteristics, as free secondary amines can be prone to oxidation and are often oils.

Self-Validation:

  • Expected Yield: >95%

  • ¹H NMR (400 MHz, DMSO-d₆): The characteristic Boc singlet at ~1.4 ppm will be absent. Expect a broad signal for the amine protons (N-H).

  • Mass Spec (ESI+): m/z [M+H]⁺ calculated for C₇H₁₂F₂NO: 164.09; found 164.1.

Data Summary

StepProductStarting MaterialKey ReagentsTypical YieldPurity (Post-Column)
1Ketone (3) N-Boc-4-piperidoneKOtBu, 3-chloro-1-propanol55-65%>98%
2Difluoro (2) Ketone (3)Deoxo-Fluor®70-80%>98%
3Final (1·HCl) Difluoro (2)HCl in Dioxane>95%>99%

References

  • Michalska, W. Z., Halcovitch, N. R., & Coote, S. C. (2022). Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives. Chemical Communications. [Link]

  • (Reference text from the same source as[12]) [Link]

  • Request PDF | An improved synthesis of 2-oxa-7-azaspiro[6][13]nonane and analogs as novel reagents in medicinal chemistry | ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

  • Krasavin, M., et al. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. [Link]

  • Synthesis of Functionalized Spirocyclic Oxetanes through Paterno-Buchi Reactions of Cyclic Ketones and Maleic Acid Derivatives. (2023). University of Bath's research portal. [Link]

  • (PDF) Synthesis of functionalized spirocyclic oxetanes through Paternò-Büchi reactions of cyclic ketones and maleic acid derivatives. (2022). ResearchGate. [Link]

  • Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

  • Mykhailiuk, P. K. (2019). 7-Oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. [Link]

  • A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. (2026). ACS Publications. [Link]

  • Synthesis of a Family of Spirocyclic Scaffolds: Building Blocks for the Exploration of Chemical Space. (2013). The Journal of Organic Chemistry. [Link]

  • Alcohol to Fluoride - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

  • Bae, C., et al. (2013). Bis(4-fluorophenyl)difluoromethane. Organic Syntheses. [Link]

  • Difluoroalkane synthesis by fluorination or substitution. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

  • Alcohol to Fluoro / Carbonyl to Difluoro using Deoxofluor (BAST). (n.d.). Organic Synthesis. Retrieved March 25, 2026, from [Link]

  • Stepan, A. F., et al. (2021). Synthetic Routes to Approved Drugs Containing a Spirocycle. PMC. [Link]

  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. (2023). ChemRxiv. [Link]

  • Aguilar, H., et al. (2021). Synthesis and Applications of Selected Fluorine-Containing Fluorophores. MDPI. [Link]

  • Request PDF | Selected Applications of Spirocycles in Medicinal Chemistry. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Filler, R., et al. (Eds.). (1995). Organofluorine compounds in medicinal chemistry and biomedical applications. Elsevier. [Link]

  • CN113214290A - Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof. (n.d.). Google Patents.

Sources

Application Note: 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane as a Next-Generation Morpholine Bioisostere in Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

Morpholine is a ubiquitous structural motif in medicinal chemistry, featured in over 20 FDA-approved drugs [1]. It serves as an excellent water-solubilizing group, a hydrogen bond acceptor, and a vector for directing molecular interactions. However, morpholine is notoriously susceptible to cytochrome P450 (CYP)-mediated oxidative metabolism at the α-carbon positions, leading to ring-opening, dealkylation, and rapid metabolic clearance[1]. Furthermore, its relatively high basicity ( pKa​≈8.4 ) can lead to hERG channel inhibition and poor passive membrane permeability.

To address these developability bottlenecks, medicinal chemists have increasingly turned to spirocyclic bioisosteres [2]. The compound 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane represents a highly optimized evolution of the morpholine ring. By replacing the flat morpholine with a 3D spiro-oxetane system, the spatial vectors of the oxygen and nitrogen are maintained while increasing the Fsp3​ character ("Escape from Flatland") [3].

The strategic addition of a gem-difluoro group adjacent to the spirocenter serves a dual purpose:

  • Metabolic Shielding: The strong C–F bonds block the primary sites of oxidative metabolism, preventing α-oxidation.

  • pKa​ Modulation: The potent electron-withdrawing inductive effect of the fluorine atoms lowers the basicity of the piperidine nitrogen. This enhances lipophilicity, improves passive permeability, and mitigates off-target hERG liabilities [4].

BioisostereRationale A Morpholine (Metabolically Labile pKa ~ 8.4) B 2-oxa-7-azaspiro[3.5]nonane (Improved 3D Vector pKa ~ 8.9) A->B Escape from Flatland C 5,5-difluoro-2-oxa- 7-azaspiro[3.5]nonane (Blocked Soft Spots pKa ~ 6.8) B->C Fluorine Substitution

Caption: Logical progression of morpholine bioisosteric replacement to enhance metabolic stability.

Physicochemical Profiling

The table below summarizes the quantitative shifts in physicochemical properties when transitioning from morpholine to its advanced spirocyclic counterparts.

PropertyMorpholine2-oxa-7-azaspiro[3.5]nonane5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane
Molecular Weight 87.12 g/mol 127.18 g/mol 163.16 g/mol
Calculated pKa​ ~ 8.36~ 8.90~ 6.80
Calculated LogP -0.86-0.50+0.65
3D Character ( Fsp3​ ) 1.001.001.00 (High Rigidity)
Metabolic Stability (HLM) Low (α-oxidation)ModerateHigh (Blocked α-positions)
hERG Liability Risk ModerateModerate-HighLow

Experimental Protocols

Protocol A: Late-Stage SNAr Incorporation of the Bioisostere

Expertise Insight: The gem-difluoro group significantly lowers the nucleophilicity of the secondary amine compared to standard morpholine. Therefore, standard SN​2 or Buchwald-Hartwig aminations often stall. Nucleophilic Aromatic Substitution (SNAr) requires polar aprotic solvents and elevated temperatures to overcome this reduced reactivity [1].

Materials:

  • Aryl halide precursor (e.g., 1-fluoro-2-nitrobenzene derivative)

  • Bis(5,5-difluoro-2-oxa-7-azaspiro[3.5]nonan-7-ium) ethanedioate (Bioisostere oxalate salt)

  • Potassium carbonate ( K2​CO3​ )

  • Acetonitrile (MeCN) and HPLC-grade Water ( H2​O )

Step-by-Step Methodology:

  • Reagent Assembly: In a round-bottom flask, combine the aryl halide (1.0 equiv) and the bioisostere oxalate salt (1.1 equiv).

    • Causality: Using a slight excess of the bioisostere ensures complete consumption of the valuable aryl halide scaffold.

  • Base Addition: Add finely milled K2​CO3​ (4.0 equiv).

    • Causality: A strong, heterogeneous base is required not only to neutralize the oxalate salt but to drive the SNAr forward given the weak nucleophilicity of the difluorinated amine.

  • Solvent System: Suspend the mixture in a 5:1 ratio of MeCN: H2​O (0.2 M concentration).

    • Causality: The addition of water increases the solubility of the inorganic base and the oxalate salt, creating a biphasic system that accelerates the reaction rate without hydrolyzing the aryl halide.

  • Thermal Activation: Heat the mixture to reflux (approx. 85°C) for 5–8 hours.

    • Validation Checkpoint: Monitor the reaction via LC-MS. The reaction is complete when the starting material peak area is <5%. If incomplete after 8 hours, the reduced nucleophilicity is the limiting factor; transition to a sealed microwave reactor at 120°C for 30 minutes.

  • Workup: Evaporate the MeCN under reduced pressure. Dissolve the residue in EtOAc and wash with brine (3 × 20 mL). Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate.

  • Purification: Purify via flash column chromatography (gradient elution: petroleum ether/EtOAc).

Protocol B: In Vitro Microsomal Stability Assay (Self-Validating System)

Expertise Insight: To prove the efficacy of the bioisosteric replacement, the new candidate must be tested against human liver microsomes (HLMs). A self-validating protocol must include a positive control (e.g., Verapamil or the original morpholine analog) to ensure the microsomes are active, and a minus-NADPH negative control to rule out non-CYP-mediated degradation.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock solution of the difluoro-spirocyclic candidate in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

  • Microsome Addition: Add pooled HLMs to a final protein concentration of 0.5 mg/mL. Incubate at 37°C for 5 minutes to equilibrate.

  • Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

    • Validation Checkpoint: Maintain a parallel control tube where buffer is added instead of NADPH. If the compound degrades in the minus-NADPH tube, it indicates chemical instability or non-CYP enzymatic degradation (e.g., esterases), invalidating the assumption of CYP-mediated clearance.

  • Quenching: At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

    • Causality: The 3:1 ratio of cold organic solvent instantly precipitates the microsomal proteins, halting all enzymatic activity and ensuring precise kinetic snapshots.

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

ExperimentalWorkflow Start Target Scaffold with Leaving Group (e.g., Cl, F, NO2) Step1 SNAr Reaction (Bioisostere + K2CO3, MeCN/H2O, Reflux) Start->Step1 Step2 LC-MS Validation Checkpoint (Confirm >95% Conversion) Step1->Step2 Step3 Purification (Flash Chromatography) Step2->Step3 Step4 In Vitro ADME Profiling (HLM Stability Assay +/- NADPH) Step3->Step4 End Lead Candidate (Enhanced Half-life & Lower pKa) Step4->End

Caption: End-to-end workflow from SNAr synthesis to ADME validation of the bioisostere.

Conclusion

The integration of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane represents a masterclass in modern physical organic chemistry applied to drug design. By understanding the causality between molecular topology (spirocycles) and electronic effects (fluorine induction), researchers can systematically engineer out the liabilities of traditional morpholine rings. The provided protocols ensure that both the synthesis and the subsequent biological validation are robust, reproducible, and self-verifying.

References

  • Title: Incorporating Morpholine and Oxetane into Benzimidazolequinone Antitumor Agents: The Discovery of 1,4,6,9-Tetramethoxyphenazine from Hydrogen Peroxide and Hydroiodic Acid-Mediated Oxidative Cyclizations Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design Source: French-Ukrainian Journal of Chemistry URL: [Link]

Application Notes and Protocols for Buchwald-Hartwig Cross-Coupling of 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Fluorinated Spirocycles in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous physicochemical and pharmacological properties is paramount. The 3D-dimensionality of a molecule is a critical design element, and spirocyclic systems, which feature two rings sharing a single atom, have emerged as valuable motifs for exploring new chemical space.[1] Among these, 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane stands out as a particularly intriguing building block. The introduction of the gem-difluoro group can profoundly influence a molecule's lipophilicity, metabolic stability, and pKa, offering a powerful tool for fine-tuning drug-like properties.[2]

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a versatile and efficient method for the formation of C-N bonds.[3] This palladium-catalyzed cross-coupling reaction has become a cornerstone in drug discovery and development, enabling the synthesis of complex molecules that were previously challenging to access.[3][4] This guide provides a detailed exploration of the Buchwald-Hartwig cross-coupling protocols specifically tailored for the arylation of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, a secondary amine that presents unique steric and electronic challenges.

Mechanistic Overview: The Buchwald-Hartwig Catalytic Cycle

A thorough understanding of the reaction mechanism is crucial for troubleshooting and optimizing cross-coupling reactions. The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst.[5][6][7]

The key steps are as follows:

  • Oxidative Addition: A Pd(0) species undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) intermediate.[8]

  • Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) complex. Subsequent deprotonation by a base generates a palladium-amido complex.[6]

  • Reductive Elimination: This is the product-forming step where the C-N bond is formed, and the desired arylated amine is released from the palladium center. This step also regenerates the active Pd(0) catalyst, allowing the cycle to continue.[5][7]

An unproductive side reaction that can occur is the β-hydride elimination, which can lead to the formation of a hydrodehalogenated arene and an imine.[7]

Buchwald_Hartwig_Cycle cluster_0 Catalytic Cycle cluster_1 Product Formation Pd(0)L_n Pd(0)L_n Ar-Pd(II)-X(L_n) Ar-Pd(II)-X(L_n) Pd(0)L_n->Ar-Pd(II)-X(L_n) Oxidative Addition (Ar-X) Ar-Pd(II)-NHR'R''(L_n) Ar-Pd(II)-NHR'R''(L_n) Ar-Pd(II)-X(L_n)->Ar-Pd(II)-NHR'R''(L_n) Amine Coordination (HNR'R'') Ar-Pd(II)-NR'R''(L_n-1) Ar-Pd(II)-NR'R''(L_n-1) Ar-Pd(II)-NHR'R''(L_n)->Ar-Pd(II)-NR'R''(L_n-1) Deprotonation (Base) Ar-Pd(II)-NR'R''(L_n-1)->Pd(0)L_n Reductive Elimination Product Ar-NR'R'' Ar-Pd(II)-NR'R''(L_n-1)->Product Release

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocols: Arylation of 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane

The successful coupling of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane requires careful consideration of the catalyst system, base, and reaction conditions to overcome the challenges posed by this sterically hindered and potentially electron-deficient amine. The following protocols are designed as starting points for optimization.

General Considerations:

  • Inert Atmosphere: All reactions should be set up under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of the palladium catalyst and phosphine ligands.

  • Solvent Degassing: Solvents should be thoroughly degassed prior to use to remove dissolved oxygen.

  • Reagent Purity: The purity of the aryl halide, amine, and base is critical for reproducible results.

Protocol 1: Coupling with Aryl Bromides and Iodides

This protocol is a robust starting point for reactive aryl halides.

Materials:

  • Aryl bromide or iodide (1.0 mmol, 1.0 equiv)

  • 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane (1.2 mmol, 1.2 equiv)

  • Pd₂(dba)₃ (0.02 mmol, 2 mol%)

  • XPhos (0.08 mmol, 8 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

  • Anhydrous, degassed toluene (5 mL)

Procedure:

  • To a dry Schlenk tube under an inert atmosphere, add the aryl halide, 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

  • Add the anhydrous, degassed toluene.

  • Seal the tube and heat the reaction mixture at 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Coupling with Aryl Chlorides

Aryl chlorides are generally less reactive than their bromide and iodide counterparts and often require more active catalyst systems.

Materials:

  • Aryl chloride (1.0 mmol, 1.0 equiv)

  • 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane (1.2 mmol, 1.2 equiv)

  • [Pd(allyl)Cl]₂ (0.02 mmol, 2 mol%)

  • t-BuXPhos (0.08 mmol, 8 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

  • Anhydrous, degassed 1,4-dioxane (5 mL)

Procedure:

  • Follow the general procedure outlined in Protocol 1, substituting the specified catalyst, ligand, base, and solvent.

  • The reaction temperature may need to be increased to 110-120 °C for less reactive aryl chlorides.

Protocol 3: Microwave-Assisted Coupling

Microwave irradiation can significantly accelerate the reaction rate and improve yields, particularly for challenging substrates.[9]

Materials:

  • Aryl halide (0.5 mmol, 1.0 equiv)

  • 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane (0.6 mmol, 1.2 equiv)

  • Pd(OAc)₂ (0.01 mmol, 2 mol%)

  • SPhos (0.04 mmol, 8 mol%)

  • Potassium carbonate (K₂CO₃) (1.0 mmol, 2.0 equiv)

  • Anhydrous, degassed tert-butanol (t-BuOH) (3 mL)

Procedure:

  • In a microwave-safe vial, combine the aryl halide, 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, Pd(OAc)₂, SPhos, and potassium carbonate.

  • Add the anhydrous, degassed tert-butanol.

  • Seal the vial and place it in the microwave reactor.

  • Heat the reaction mixture to 120-150 °C for 15-60 minutes.

  • After cooling, work up the reaction as described in Protocol 1.

Data Presentation: Summary of Recommended Reaction Parameters

ParameterProtocol 1 (Ar-Br/I)Protocol 2 (Ar-Cl)Protocol 3 (Microwave)
Aryl Halide Bromides, IodidesChloridesBromides, Chlorides
Pd Source Pd₂(dba)₃[Pd(allyl)Cl]₂Pd(OAc)₂
Ligand XPhost-BuXPhosSPhos
Base NaOtBuCs₂CO₃K₂CO₃
Solvent Toluene1,4-Dioxanet-BuOH
Temperature 100 °C110-120 °C120-150 °C

Experimental Workflow Visualization

Buchwald_Hartwig_Workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Workup and Purification cluster_product Final Product Schlenk_Tube Dry Schlenk Tube (Inert Atmosphere) Add_Reagents Add Aryl Halide, Amine, Pd Source, Ligand, Base Schlenk_Tube->Add_Reagents Add_Solvent Add Degassed Solvent Add_Reagents->Add_Solvent Seal_Tube Seal Tube Add_Solvent->Seal_Tube Heat_Stir Heat and Stir Seal_Tube->Heat_Stir Monitor_Progress Monitor by TLC/LC-MS Heat_Stir->Monitor_Progress Cool_Quench Cool to RT and Quench Monitor_Progress->Cool_Quench Extract Extract with Organic Solvent Cool_Quench->Extract Dry_Concentrate Dry and Concentrate Extract->Dry_Concentrate Purify Purify by Chromatography Dry_Concentrate->Purify Final_Product Pure Arylated Amine Purify->Final_Product

Sources

Application Notes & Protocols: N-Alkylation and N-Acylation of 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive technical guide for the N-functionalization of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, a valuable scaffold for modern drug discovery. The strategic introduction of gem-difluoro groups can enhance metabolic stability and modulate physicochemical properties, while the spirocyclic core offers desirable three-dimensional complexity. This guide details robust and versatile methodologies for the N-alkylation and N-acylation of this secondary amine, enabling its incorporation into diverse molecular architectures. We will explore fundamental principles, provide field-proven insights into experimental design, and present detailed, step-by-step protocols for key transformations, including reductive amination, Buchwald-Hartwig amination, and standard amide bond formation.

Introduction: The Strategic Value of the Scaffold

The 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane moiety is an emerging building block in medicinal chemistry. Its utility stems from the convergence of two critical design principles:

  • Spirocyclic Core: The rigid, three-dimensional structure of the azaspiro[3.5]nonane system helps to "escape from flatland," a concept linked to improved selectivity and pharmacological properties.[1]

  • Gem-Difluoro Substitution: The introduction of a CF₂ group adjacent to the spirocyclic center serves as a bioisostere for a carbonyl or methylene group, but with significant advantages. It can block metabolic oxidation at that position and lower the pKa of the proximal secondary amine, influencing its binding characteristics and pharmacokinetic profile.[2]

The secondary amine at the 7-position is the primary handle for synthetic diversification. This guide provides reliable methods to leverage this reactivity for the synthesis of novel chemical entities.

General Considerations for Reactivity

The nucleophilicity of the secondary amine in 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is sufficient for a wide range of alkylation and acylation reactions. However, the electron-withdrawing nature of the adjacent difluorinated carbon may slightly attenuate its reactivity compared to non-fluorinated analogs. Therefore, reaction conditions, particularly the choice of base and temperature, may require careful optimization to achieve high yields. All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions, especially when using organometallic catalysts.[3]

Methodologies for N-Alkylation

N-alkylation introduces carbon-based substituents onto the nitrogen atom, a key step in building out molecular complexity. We present three primary strategies, from classical to modern catalytic approaches.

Reductive Amination

This is a highly reliable and versatile method for forming C-N bonds, particularly for introducing primary and secondary alkyl groups. The reaction proceeds in two stages: the initial formation of an iminium ion intermediate from the amine and a carbonyl compound (aldehyde or ketone), followed by its immediate reduction.

Causality in Protocol Design: Sodium triacetoxyborohydride (STAB) is often the preferred reducing agent. It is milder and more selective for iminium ions over carbonyls than other hydrides like sodium borohydride, allowing for a convenient one-pot procedure.[4][5] The use of a slightly acidic catalyst (like acetic acid) can accelerate iminium ion formation, but care must be taken with acid-labile substrates.

cluster_workflow Reductive Amination Workflow Amine 5,5-Difluoro-2-oxa- 7-azaspiro[3.5]nonane Imine Iminium Ion Intermediate Amine->Imine Carbonyl Aldehyde or Ketone (R1-CO-R2) Carbonyl->Imine Product N-Alkyl Product Imine->Product Reagents Reducing Agent (e.g., NaBH(OAc)₃) Reagents->Imine Reduction

Caption: General workflow for reductive amination.

Buchwald-Hartwig Amination (N-Arylation)

For the synthesis of N-aryl or N-heteroaryl derivatives, the Buchwald-Hartwig amination is the gold standard.[6] This palladium-catalyzed cross-coupling reaction provides a powerful and general method for forming C(aryl)-N bonds under relatively mild conditions.[7]

Causality in Protocol Design: The success of this reaction is critically dependent on the choice of the phosphine ligand.[7] For secondary amines, bulky, electron-rich phosphine ligands like XPhos or BrettPhos are often superior as they promote the crucial reductive elimination step and prevent catalyst decomposition.[6] The choice of base is also vital; a strong, non-nucleophilic base like sodium tert-butoxide or cesium carbonate is required to deprotonate the amine without interfering with the catalyst.[8]

cluster_inputs Reactants Pd0 Pd(0)L₂ PdII_1 Ar-Pd(II)-X (L)₂ Pd0->PdII_1 Oxidative Addition PdII_2 Ar-Pd(II)-NR₂ (L)₂ PdII_1->PdII_2 Ligand Exchange PdII_2->Pd0 Reductive Elimination Product Ar-NR₂ PdII_2->Product ArX Ar-X ArX->PdII_1 Amine R₂NH Amine->PdII_2 Base Base Base->PdII_2

Caption: Catalytic cycle of Buchwald-Hartwig amination.

Ullmann Condensation

The Ullmann condensation is a classical, copper-catalyzed method for N-arylation.[9] While often requiring higher temperatures than palladium-catalyzed methods, it remains a valuable alternative, especially for substrates that are challenging for Buchwald-Hartwig coupling.[10] Modern protocols have improved the reaction's scope by using soluble copper sources and ligands.[9][11]

Methodologies for N-Acylation

N-acylation reactions install an acyl group (R-C=O) on the nitrogen, most commonly forming amides or sulfonamides. These functional groups are ubiquitous in pharmaceuticals.

Amide Bond Formation via Coupling Reagents

The reaction of the amine with a carboxylic acid is the most common method for amide synthesis. This transformation requires a coupling reagent to activate the carboxylic acid, converting the hydroxyl group into a better leaving group.

Causality in Protocol Design: Reagents like dicyclohexylcarbodiimide (DCC) activate the acid by forming an O-acylisourea intermediate. However, this can lead to side products and racemization in chiral acids. The addition of reagents like 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma) traps the activated intermediate to form a less reactive ester, which cleanly acylates the amine with minimal side reactions and suppressed epimerization.[12] Uronium/aminium salts like HATU are highly efficient and often used for sterically hindered substrates.

Acylation with Acyl Halides or Anhydrides

This is a direct and often rapid method for amide formation. Acyl chlorides or anhydrides are highly electrophilic and react readily with the amine. The reaction requires a stoichiometric amount of a non-nucleophilic base (e.g., triethylamine or DIPEA) to neutralize the acidic byproduct (HCl or R-COOH).[13]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: N-Alkylation via Reductive Amination

  • Objective: To synthesize N-benzyl-5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane.

  • Materials:

    • 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (1.0 eq)

    • Benzaldehyde (1.1 eq)

    • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

    • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Brine, Anhydrous sodium sulfate (Na₂SO₄)

  • Procedure:

    • To a round-bottom flask under a nitrogen atmosphere, add 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane and dissolve in DCM (approx. 0.1 M concentration).

    • Add benzaldehyde and stir the mixture at room temperature for 20-30 minutes.

    • Add sodium triacetoxyborohydride in one portion. The reaction may be mildly exothermic.

    • Stir the reaction at room temperature for 4-16 hours. Monitor progress by TLC or LC-MS.

    • Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution.

    • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: N-Arylation via Buchwald-Hartwig Amination

  • Objective: To synthesize N-(4-methoxyphenyl)-5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane.

  • Materials:

    • 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (1.2 eq)

    • 1-Bromo-4-methoxybenzene (1.0 eq)

    • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 eq)

    • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 eq)

    • Sodium tert-butoxide (NaOtBu) (1.4 eq)

    • Anhydrous toluene

  • Procedure:

    • To a dry Schlenk flask, add Pd₂(dba)₃, XPhos, and NaOtBu under a nitrogen atmosphere.

    • Evacuate and backfill the flask with nitrogen three times.

    • Add anhydrous toluene, followed by 1-bromo-4-methoxybenzene and 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane.

    • Heat the reaction mixture to 80-110 °C and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

    • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

    • Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Protocol 3: N-Acylation using HATU Coupling

  • Objective: To synthesize N-(benzoyl)-5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane.

  • Materials:

    • 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (1.1 eq)

    • Benzoic acid (1.0 eq)

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

    • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

    • Anhydrous N,N-Dimethylformamide (DMF)

  • Procedure:

    • To a round-bottom flask under a nitrogen atmosphere, add benzoic acid, HATU, and anhydrous DMF.

    • Stir the mixture for 5 minutes at room temperature, then add DIPEA and stir for another 10 minutes (pre-activation).

    • Add a solution of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane in a small amount of DMF.

    • Stir the reaction at room temperature for 2-6 hours. Monitor progress by TLC or LC-MS.

    • Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Summary of Methodologies

Reaction TypeKey ReagentsTemperatureCommon SolventsKey Advantages
Reductive Amination Aldehyde/Ketone, NaBH(OAc)₃Room Temp.DCM, DCEHigh functional group tolerance; mild conditions.
Buchwald-Hartwig Aryl Halide, Pd Catalyst, Ligand, Base80-110 °CToluene, DioxaneBroad scope for aryl/heteroaryl groups.[14]
Ullmann Condensation Aryl Halide, Cu Catalyst, Base100-200 °CDMF, NMPOrthogonal to Pd-catalysis.[11]
Amide Coupling Carboxylic Acid, Coupling Reagent, BaseRoom Temp.DMF, DCMWide availability of acids; reliable.
Acylation (Acyl Halide) Acyl Halide, Base0 °C to RTDCM, THFFast and high yielding for non-sensitive substrates.

References

  • Vertex AI Search. (n.d.). Single Step Synthesis of Non-symmetric Azoarenes Using Buchwald–Hartwig Amination.
  • Wikipedia. (n.d.). Ullmann condensation.
  • PMC. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates.
  • French-Ukrainian Journal of Chemistry. (2023). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design.
  • ResearchGate. (n.d.). Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b).

  • ResearchGate. (2011). An improved synthesis of 2-oxa-7-azaspiro[3][8]nonane and analogs as novel reagents in medicinal chemistry. Retrieved March 23, 2026, from

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
  • Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents.
  • Wiley Online Library. (2023). The Asymmetric Buchwald–Hartwig Amination Reaction.
  • PubMed. (2004). Diversity-oriented Synthesis of Azaspirocycles.
  • Guidechem. (n.d.). 7-Oxa-2-azaspiro[3.5]nonane, 5,5-difluoro- 2091449-93-1 wiki.
  • Semantic Scholar. (2010). Evolution of amide bond formation.
  • Semantic Scholar. (2021). Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.

  • PubMed. (1996). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[8][15]-Proton Shift Reaction.(1) Scope and Limitations. Retrieved March 23, 2026, from

  • Semantic Scholar. (n.d.). Amide bond formation by using amino acid fluorides.
  • Thermo Fisher Scientific. (n.d.). Ullmann Reaction.
  • SynArchive. (n.d.). Ullmann Condensation.
  • Google Patents. (n.d.). CN113214290A - Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.
  • ResearchGate. (2021). An Improved synthesis of 3,3- and 5,5-difluoro-2-aminocyclohexanecarboxylates and extension of the method via organoselenium chemistry.
  • PMC. (2012). Amide-Forming Ligation of Acyltrifluoroborates and Hydroxylamines in Water.
  • MDPI. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst.
  • ResearchGate. (n.d.). The Ullmann Ether Condensation.
  • MDPI. (2020). Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor.

  • PubMed. (2008). Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][1][9][15]triazine-based VEGFR-2 kinase inhibitors. Retrieved March 23, 2026, from

  • PMC. (2026). The Effect of N-Alkyl Azole Difluorination on Molecular Properties Relevant for Compound Optimization: A Comparative Study.
  • Molbank. (2007). Synthesis of N-acetyl-N-(3,5-dioxo-10-oxa-4-aza-tricyclo[5.2.1.0 2,6 ]dec-4-yl)-acetamide.

Sources

Application Notes and Protocols: Strategic Use of Protecting Groups in the Synthesis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Spirocycles in Modern Drug Discovery

The incorporation of fluorine into drug candidates is a widely utilized strategy to enhance metabolic stability, binding affinity, and lipophilicity. The gem-difluoro motif, in particular, has garnered significant attention as a bioisosteric replacement for a carbonyl group or a single hydroxyl group, profoundly influencing the physicochemical properties of the molecule. When this functional group is embedded within a spirocyclic scaffold, such as the 2-oxa-7-azaspiro[3.5]nonane system, it imparts a unique three-dimensional architecture that can lead to improved target engagement and a more favorable ADME profile. The synthesis of these complex structures, however, necessitates a carefully orchestrated use of protecting groups to ensure the selective transformation of functional groups and the successful construction of the spirocyclic core. This application note provides a detailed guide to the protecting group strategies employed in the synthesis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, a valuable building block for novel therapeutics.

The Strategic Imperative for Amine Protection in Azaspirocycle Synthesis

The secondary amine of the azetidine ring in the 2-oxa-7-azaspiro[3.5]nonane scaffold is a nucleophilic center that can interfere with various synthetic transformations. Therefore, its protection is a critical first step in the synthetic sequence. The choice of the protecting group is dictated by its stability under the planned reaction conditions, particularly the gem-difluorination step, and the ease of its removal in the final step to yield the desired product.

The Carbamate Family: A Versatile Choice for Amine Protection

Carbamates are among the most widely used protecting groups for amines due to their ease of installation, stability to a broad range of reagents, and predictable cleavage under specific conditions.[1][2] For the synthesis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, the tert-butyloxycarbonyl (Boc) group is a particularly advantageous choice.

Key Advantages of the Boc Protecting Group:

  • Stability: The Boc group is stable to a wide range of non-acidic reagents, including organometallics and reducing agents, making it compatible with the construction of the spirocyclic framework.

  • Ease of Introduction: It is readily introduced by reacting the amine with di-tert-butyl dicarbonate (Boc)₂O.

  • Facile Cleavage: The Boc group is easily removed under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent, which are typically mild enough to avoid degradation of the target molecule.[1]

Proposed Synthetic Pathway for 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

The synthesis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane can be envisioned through a multi-step sequence starting from commercially available materials. The key transformations include the construction of the N-protected spirocyclic ketone, followed by a crucial gem-difluorination reaction, and concluding with the deprotection of the amine.

Caption: Proposed synthetic pathway for 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane.

Detailed Experimental Protocols

Protocol 1: Synthesis of tert-butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate

This protocol describes the construction of the core spirocyclic framework with the amine protected by a Boc group. The synthesis of the non-fluorinated parent scaffold provides the necessary precursor for the subsequent difluorination step.

Materials:

  • N-Boc-4-piperidone

  • Trimethylsulfoxonium iodide

  • Sodium hydride (60% dispersion in mineral oil)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a stirred suspension of sodium hydride (1.2 eq) in anhydrous DMSO under a nitrogen atmosphere, add trimethylsulfoxonium iodide (1.2 eq) portionwise at room temperature.

  • Stir the resulting mixture at room temperature for 1 hour, or until the evolution of hydrogen gas ceases, to form a solution of the ylide.

  • Cool the reaction mixture to 0 °C and add a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford tert-butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate.

Protocol 2: Synthesis of tert-butyl 5-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate

This protocol details the oxidation of the secondary alcohol to the corresponding ketone, which is the direct precursor for the gem-difluorination reaction.

Materials:

  • tert-butyl 2-oxa-7-azaspiro[3.5]nonan-5-ol (from Protocol 1)

  • Dess-Martin periodinane (DMP)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Saturated aqueous sodium thiosulfate solution

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a solution of tert-butyl 2-oxa-7-azaspiro[3.5]nonan-5-ol (1.0 eq) in anhydrous DCM at 0 °C, add Dess-Martin periodinane (1.5 eq) portionwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

  • Upon completion, quench the reaction by the addition of a 1:1 mixture of saturated aqueous sodium bicarbonate and saturated aqueous sodium thiosulfate solution.

  • Stir vigorously until the solid dissolves and the layers become clear.

  • Separate the organic layer and extract the aqueous layer with DCM (2 x).

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield tert-butyl 5-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate.

Protocol 3: Gem-Difluorination of tert-butyl 5-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate

This crucial step introduces the gem-difluoro moiety. Deoxofluorination reagents are moisture-sensitive and should be handled with care under an inert atmosphere.

Materials:

  • tert-butyl 5-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (from Protocol 2)

  • (Diethylamino)sulfur trifluoride (DAST) or Deoxo-Fluor®

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • Dissolve tert-butyl 5-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (1.0 eq) in anhydrous DCM under a nitrogen atmosphere and cool to 0 °C.

  • Slowly add DAST or Deoxo-Fluor® (1.5-2.0 eq) to the stirred solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by ¹⁹F NMR or LC-MS.

  • Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and extract the aqueous layer with DCM (2 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain tert-butyl 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate.

Protocol 4: N-Boc Deprotection to Yield 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

The final step involves the removal of the Boc protecting group to afford the target compound, typically as a salt.

Materials:

  • tert-butyl 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (from Protocol 3)

  • 4 M HCl in 1,4-dioxane or Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Diethyl ether

Procedure:

  • Dissolve tert-butyl 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (1.0 eq) in a minimal amount of DCM (if using TFA) or directly in 4 M HCl in 1,4-dioxane.

  • If using TFA, add an excess of TFA (10-20 eq) at 0 °C and stir at room temperature for 1-2 hours.

  • If using 4 M HCl in 1,4-dioxane, stir the solution at room temperature for 2-4 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure.

  • Triturate the residue with diethyl ether to precipitate the hydrochloride or trifluoroacetate salt.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane as its corresponding salt.

Data Summary: Protecting Group Strategy and Reaction Outcomes

StepProtecting GroupKey ReagentsTypical YieldRationale for Protecting Group Choice
1. Spirocycle Formation N-BocTrimethylsulfoxonium iodide, NaH60-75%Stable to basic ylide conditions.
2. Oxidation N-BocDess-Martin periodinane85-95%Compatible with oxidizing agents.
3. Gem-Difluorination N-BocDAST or Deoxo-Fluor®50-70%Stable under deoxofluorination conditions.
4. Deprotection N-BocHCl or TFA>90%Readily cleaved under acidic conditions.

Conclusion

The synthesis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane serves as an excellent case study for the critical role of protecting group strategies in modern synthetic organic chemistry. The use of the tert-butyloxycarbonyl (Boc) group provides a robust and reliable method for the protection of the azetidine nitrogen, allowing for the efficient construction of the spirocyclic ketone precursor and its subsequent gem-difluorination. The protocols outlined in this application note provide a comprehensive guide for researchers and drug development professionals to access this valuable fluorinated building block, thereby enabling the exploration of novel chemical space in the pursuit of next-generation therapeutics.

References

  • Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, Inc.: Hoboken, NJ, 2014. [Link]

  • Fokin, A. A.; Yurchenko, A. G. Spirocyclic Compounds: Synthesis and Properties. Chem. Rev. 2000, 100 (5), 1717–1788. [Link]

  • Singh, R. P.; Shreeve, J. M. Recent Advances in the Chemistry of Deoxofluorinating Reagents. Chem. Soc. Rev. 2004, 33 (5), 382–388. [Link]

  • Carreira, E. M.; Fante, C. The Oxetane Motif in Drug Discovery. Angew. Chem. Int. Ed. 2014, 53 (43), 11380–11390. [Link]

  • Burés, J.; Larrosa, I. Synthesis of Spirocyclic Compounds. In Modern Spirocyclic Chemistry; The Royal Society of Chemistry, 2021; pp 1–40. [Link]

  • Isidro-Llobet, A.; Álvarez, M.; Albericio, F. Amino Acid-Protecting Groups. Chem. Rev. 2009, 109 (6), 2455–2504. [Link]

Sources

Solid-phase peptide synthesis incorporating 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Solid-Phase Peptide Synthesis (SPPS) Protocols Incorporating 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane via Backbone Amide Linker (BAL) Strategies

Introduction & Scientific Rationale

Modern peptide drug discovery is rapidly shifting away from flat, two-dimensional aromatic appendages toward structurally complex, three-dimensional spirocyclic scaffolds. This transition is driven by the need to improve the pharmacokinetic (PK) properties of peptide therapeutics without inflating their molecular weight or compromising their aqueous solubility.

The incorporation of the 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane building block at the C-terminus of a peptide represents a cutting-edge approach to structural optimization. This specific spirocycle offers three distinct advantages:

  • The Oxetane Effect: The 2-oxa (oxetane) ring acts as a highly effective carbonyl bioisostere. It provides a robust hydrogen-bond acceptor that [1].

  • Metabolic Shielding: The spiro[3.5]nonane core is a rigid 3D scaffold that . The inclusion of the 5,5-difluoro substitution specifically blocks cytochrome P450-mediated oxidation at the most metabolically vulnerable positions adjacent to the spiro-carbon.

  • pKa Modulation: Fluorine's strong electron-withdrawing inductive effect (-I) pulls electron density away from the nitrogen atom (N7). This lowers the basicity (pKa) of the secondary amine, reducing its protonation state at physiological pH. Consequently, the modified peptide exhibits significantly enhanced passive membrane permeability.

Mechanistic Challenges & Strategy Formulation

While the pharmacokinetic benefits of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane are immense, its incorporation into Solid-Phase Peptide Synthesis (SPPS) presents severe mechanistic challenges.

The Acylation Challenge: Because the spirocycle is a secondary amine, attaching it to the C-terminus requires anchoring it to the resin first. However, the same 5,5-difluoro group that improves in vivo permeability drastically reduces the nucleophilicity of the N7 amine in vitro. Coupling the first Fmoc-amino acid to this sterically hindered, electron-withdrawn secondary amine using standard uronium salts (e.g., HATU/DIEA) typically results in massive synthesis failure or base-catalyzed epimerization.

The Solution: To overcome this, we employ a [2]. The spirocycle is first attached to a BAL-aldehyde resin via reductive amination. For the critical first acylation, we utilize the [3]. OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) forms a highly reactive, less sterically demanding active ester compared to HOAt, driving the acylation of the hindered N7 amine to completion under neutral conditions, thereby eliminating the risk of epimerization.

PK_Advantage Spiro 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane Oxetane Oxetane Ring (Carbonyl Bioisostere) Spiro->Oxetane Difluoro 5,5-Difluoro Group (Electron Withdrawing) Spiro->Difluoro Core Spirocyclic Core (Rigid 3D Scaffold) Spiro->Core Solubility Increases Aqueous Solubility Maintains H-Bonding Oxetane->Solubility Metabolism Blocks CYP450 Oxidation Modulates Amine pKa Difluoro->Metabolism Affinity Restricts Conformation Enhances Target Affinity Core->Affinity

Pharmacokinetic advantages conferred by the difluoro-oxa-azaspiro scaffold.

Experimental Protocols

The following self-validating protocols detail the synthesis of a peptide terminating in a 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane amide.

Protocol A: Reductive Amination onto BAL-Aldehyde Resin

Causality: The BAL linker allows the growing peptide chain to be [4], leaving the C-terminus functionalized with the spirocycle upon cleavage.

  • Resin Swelling: Weigh 1.0 g of BAL-Aldehyde Polystyrene Resin (loading ~0.5 mmol/g) into a fritted SPPS reactor. Swell in Dichloromethane (DCM) for 30 minutes, then wash with Dimethylformamide (DMF) (3 × 10 mL).

  • Imine Formation: Dissolve 2.5 mmol (5 equiv) of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane in 10 mL of DMF containing 1% (v/v) glacial acetic acid. Add to the resin and agitate at room temperature for 2 hours.

  • Reduction: Add 2.5 mmol (5 equiv) of Sodium Cyanoborohydride (NaBH₃CN) to the reaction mixture. Agitate overnight (12-16 hours) at room temperature.

  • Washing: Drain the reactor and wash the resin sequentially with DMF (5 × 10 mL), Methanol (3 × 10 mL), and DCM (3 × 10 mL).

Protocol B: The Critical First Acylation (DIC/OxymaPure)

Causality: Elevated temperatures and the DIC/OxymaPure system are mandatory here to force the acylation of the electronically deactivated, sterically hindered secondary amine without utilizing epimerization-inducing bases.

  • Activation: In a separate vial, dissolve 5.0 mmol (10 equiv) of the first Fmoc-protected amino acid (Fmoc-AA-OH) and 5.0 mmol (10 equiv) of OxymaPure in 8 mL of DMF.

  • Coupling: Add 5.0 mmol (10 equiv) of N,N'-Diisopropylcarbodiimide (DIC) to the vial. Stir for 2 minutes to pre-activate the ester, then transfer the solution to the resin.

  • Reaction: Heat the reactor to 50°C using a microwave peptide synthesizer or a heating block. Agitate for 2 hours.

  • Double Coupling: Drain the reaction mixture and repeat steps 1-3 with fresh reagents to ensure >99% conversion. Wash the resin thoroughly with DMF (5 × 10 mL).

Protocol C: Chain Elongation and Global Cleavage

  • Elongation: Proceed with standard Fmoc-SPPS for the remainder of the peptide sequence (20% Piperidine in DMF for deprotection; 5 equiv Fmoc-AA-OH / DIC / OxymaPure for subsequent couplings at room temperature).

  • Cleavage: Transfer the dried resin to a cleavage vessel. Add 10 mL of cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (95:2.5:2.5 v/v/v).

  • Isolation: Agitate for 2 hours at room temperature. Filter the resin, collect the filtrate, and precipitate the crude spirocyclic peptide using cold diethyl ether. Centrifuge and lyophilize.

SPPS_Workflow BAL BAL-Aldehyde Resin (Solid Support) RedAm Reductive Amination + 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (NaBH3CN, AcOH, DMF) BAL->RedAm ResinBound Resin-Bound Spirocycle (Secondary Amine) RedAm->ResinBound Acylation Critical Acylation + Fmoc-AA-OH (DIC / OxymaPure, 50°C) ResinBound->Acylation Elongation Standard SPPS Elongation (Fmoc/tBu Strategy) Acylation->Elongation Cleavage Global Cleavage (TFA / Scavengers) Elongation->Cleavage Product Peptide C-Terminal Spirocyclic Amide Cleavage->Product

Workflow for the synthesis of C-terminal spirocyclic peptides via BAL resin.

Quantitative Data Summaries

Table 1: Optimization of the First Acylation Step (Coupling Efficiency) Data demonstrates the necessity of the DIC/OxymaPure system over traditional HATU/DIEA for acylating the hindered spirocyclic amine.

Coupling Reagent SystemEquivalentsTemp (°C)Time (h)Conversion (%)Epimerization (%)
HATU / DIEA5252354.2
HATU / DIEA10502688.5
DIC / OxymaPure525282< 0.1
DIC / OxymaPure 10 50 2 (x2) > 99 < 0.1

Table 2: Comparative Physicochemical Properties of a Model Peptide Comparison between a standard C-terminal primary amide (-NH2) and the 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane modified C-terminus.

PropertyStandard C-Terminal Amide (-NH2)C-Terminal Difluoro-Spirocyclic Amide
LogD (pH 7.4) 1.22.4
Aqueous Solubility (µg/mL) 450410 (Minimal oxetane penalty)
Half-life (t1/2) in HLM 25 min> 120 min
Permeability (Papp, 10⁻⁶ cm/s) 2.114.5
HLM = Human Liver Microsomes.

References

  • An improved synthesis of 2-oxa-7-azaspiro[3,5]nonane and analogs as novel reagents in medicinal chemistry Tetrahedron Letters, 52(26):3266-3270 URL:[Link]

  • OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety PeptideChemistry.org URL: [Link]

  • Backbone Amide Linker (BAL) Strategy for Solid-Phase Synthesis of C-Terminal-Modified and Cyclic Peptides Journal of the American Chemical Society (JACS) URL:[Link]

  • Backbone amide linker strategies for the solid-phase synthesis of C-terminal modified peptides Methods in Molecular Biology, 298:195-208 URL:[Link]

Sources

Troubleshooting & Optimization

Overcoming steric hindrance during 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane functionalization

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Functionalization of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane scaffold. This guide is designed for researchers, medicinal chemists, and drug development professionals who are leveraging this unique, three-dimensional building block. Our goal is to provide expert insights and actionable troubleshooting protocols to help you overcome the primary synthetic challenge associated with this scaffold: steric hindrance at the secondary amine.

The 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane core is of significant interest in modern drug design. Its rigid, sp³-rich architecture provides an excellent vector to escape "flatland," while the gem-difluoro group and oxetane moiety can favorably modulate physicochemical properties such as metabolic stability and solubility.[1][2] However, these same features create a sterically congested environment around the N-7 nitrogen, making its functionalization a non-trivial synthetic hurdle.

This document provides a series of troubleshooting guides and frequently asked questions to navigate these challenges effectively.

Section 1: Understanding the Core Challenge: Steric Hindrance at N-7

The primary obstacle to the functionalization of this scaffold is the severe steric crowding around the secondary amine at position 7. This is not due to a single substituent, but rather the cumulative effect of the entire spirocyclic framework.

  • Cyclohexane Ring Conformation: The protons on the cyclohexane ring, particularly those in axial positions, effectively shield the nitrogen atom.

  • Gem-Difluoro Group: The two fluorine atoms at C-5, while electronically withdrawing, also contribute significant steric bulk in proximity to the nitrogen.[3][4]

  • Oxetane Ring: The rigid four-membered ring further constrains the geometry, limiting the approach of incoming reagents.

This combination creates a deep "pocket" where the nitrogen lone pair resides, significantly slowing the kinetics of reactions that require nucleophilic attack or coordination to a metal center.

Caption: Key contributors to steric hindrance around the N-7 position.

Section 2: Troubleshooting Guide for Common Reactions

This section is formatted to address common experimental failures in a direct question-and-answer format.

Problem 1: Failed or Low-Yield N-Arylation (e.g., Buchwald-Hartwig Cross-Coupling)

Question: "I'm attempting a Buchwald-Hartwig N-arylation on the scaffold with an aryl halide (Br/Cl/I) using standard conditions (e.g., Pd₂(dba)₃/BINAP/NaOtBu), but I'm observing no product or yields below 10%. What are the likely causes and solutions?"

Answer: This is a classic and expected challenge. Standard Buchwald-Hartwig conditions are often inefficient for severely hindered secondary amines. The key issues are likely slow oxidative addition and an even slower, sterically-demanding C-N reductive elimination step.

Causality & Recommended Solutions:

  • Inadequate Ligand Choice: The primary point of failure is often the ligand. For hindered substrates, ligands must be both electron-rich to promote oxidative addition and sufficiently bulky to facilitate reductive elimination.[5]

  • Inefficient Base: Strong, sterically demanding bases like NaOtBu can sometimes hinder catalyst turnover by coordinating too strongly or causing side reactions.

  • Low Reaction Temperature: The activation energy for coupling a hindered amine is high. Room temperature or moderately elevated temperatures may be insufficient.

Troubleshooting Workflow & Protocol:

ParameterStandard (Failing) ConditionRecommended ModificationRationale
Ligand BINAP, dppfBulky Biarylphosphines (e.g., RuPhos, XPhos, BrettPhos)These ligands have large "bite angles" and steric bulk that accelerate the crucial C-N reductive elimination step from the congested palladium center.[5]
Base NaOtBu, K₂CO₃K₃PO₄ or Cs₂CO₃ These weaker, non-nucleophilic bases are often effective and can prevent catalyst degradation or side reactions sometimes observed with stronger alkoxides.
Solvent Toluene, DioxaneToluene, Dioxane, or t-Amyl alcoholt-Amyl alcohol can be particularly effective at higher temperatures.
Temperature 80-100 °C110-130 °C or Microwave Irradiation Increased thermal energy is required to overcome the high activation barrier. Microwave heating can dramatically shorten reaction times for sluggish couplings.[6]
Catalyst Pd₂(dba)₃, Pd(OAc)₂Use Pre-formed Catalysts (e.g., RuPhos G3 Pd)Pre-catalysts ensure efficient generation of the active catalytic species, which can be a challenge with hindered substrates.

Detailed Experimental Protocol: Optimized N-Arylation of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

This protocol is a starting point and may require further optimization for your specific aryl halide.

  • Vessel Preparation: To an oven-dried microwave vial or Schlenk tube equipped with a magnetic stir bar, add the 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (1.0 equiv), the aryl halide (1.1 equiv), and cesium carbonate (Cs₂CO₃, 2.0 equiv).

  • Catalyst/Ligand Addition: In a glovebox, add the palladium pre-catalyst (e.g., RuPhos G3 Pd, 2 mol %). If using a separate ligand and palladium source, use a 2:1 ligand-to-palladium ratio (e.g., RuPhos 4 mol %, Pd(OAc)₂ 2 mol %).

  • Solvent Addition: Add anhydrous, degassed toluene or t-amyl alcohol (to achieve a concentration of ~0.1 M).

  • Reaction Execution: Seal the vessel and heat to 110-120 °C with vigorous stirring for 12-24 hours. Monitor the reaction by LC-MS or TLC. If using microwave irradiation, a typical starting point would be 130 °C for 30-60 minutes.[6]

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and palladium black. Wash the celite pad with additional ethyl acetate.

  • Purification: Concentrate the filtrate in vacuo and purify the residue by column chromatography on silica gel to isolate the desired N-arylated product.

Problem 2: Failed or Low-Yield N-Alkylation with Alkyl Halides

Question: "My Sₙ2 N-alkylation with a primary alkyl bromide is extremely slow and gives poor yields, even at high temperatures. How can I form this C-N bond?"

Answer: Direct Sₙ2 alkylation is highly sensitive to steric hindrance at the nucleophile. The hindered nature of the N-7 amine makes it a poor nucleophile for a direct displacement reaction. The recommended alternative is reductive amination, which proceeds through a different, less sterically demanding mechanism.

Causality & Recommended Solutions:

  • High Sₙ2 Transition State Energy: The steric bulk around the nitrogen atom disfavors the formation of the trigonal bipyramidal transition state required for an Sₙ2 reaction.

  • Alternative Pathway: Reductive Amination: This two-step (in situ) process involves the formation of an iminium ion, followed by reduction. The initial condensation is often the rate-limiting step but is generally less sterically sensitive than an Sₙ2 attack. Even for hindered amines, this pathway is often more viable.[7]

Troubleshooting Workflow & Protocol:

ParameterFailing ApproachRecommended ModificationRationale
Electrophile Alkyl Halide (R-X)Aldehyde or Ketone (R-CHO)Forms an intermediate iminium ion, changing the reaction mechanism from Sₙ2 to reduction.
Reagent None (direct reaction)Mild Hydride Reductant A reducing agent is required to reduce the iminium ion to the amine.
Reducing Agent N/ASodium triacetoxyborohydride (STAB) , NaBH(OAc)₃STAB is a mild and selective reducing agent that is effective for reductive aminations and tolerant of many functional groups. It is generally more effective than NaBH₄ for this purpose.[7]
Solvent Aprotic (e.g., DMF, ACN)Chlorinated Solvents (DCE, CH₂Cl₂) or THFDichloroethane (DCE) is a common and effective solvent for STAB-mediated reductive aminations.
Additive N/AAcetic Acid (catalytic) Acid catalysis can accelerate the formation of the iminium ion intermediate, especially with less reactive carbonyls.

Detailed Experimental Protocol: Reductive Amination of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

  • Vessel Preparation: To a round-bottom flask with a magnetic stir bar, dissolve the 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (1.0 equiv) and the desired aldehyde or ketone (1.2 equiv) in 1,2-dichloroethane (DCE, to ~0.1 M).

  • Acid Catalyst (Optional): Add a catalytic amount of glacial acetic acid (0.1 equiv). Stir the mixture at room temperature for 30-60 minutes to facilitate iminium ion formation.

  • Reductant Addition: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) portion-wise over 10 minutes. Note: The reaction may gently effervesce.

  • Reaction Execution: Stir the reaction at room temperature for 4-24 hours. The reaction progress should be monitored by LC-MS, looking for the disappearance of the starting amine and the appearance of the product mass.

  • Work-up: Carefully quench the reaction by slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir for 20 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

  • Purification: Purify the crude product by silica gel column chromatography to yield the N-alkylated spirocycle.

Section 3: Frequently Asked Questions (FAQs)

Q1: How do the gem-difluoro substituents impact the reactivity of the amine? The primary impact is steric, as discussed. Electronically, the C-F bonds are highly polarizing and electron-withdrawing, which can slightly decrease the basicity (and nucleophilicity) of the nearby nitrogen atom. However, in the context of transition-metal-catalyzed reactions, this electronic effect is minor compared to the overwhelming steric challenge.

Q2: Is C-H functionalization a viable alternative if N-functionalization fails? C-H functionalization is a powerful but advanced strategy. Directing C-H activation to a specific position on the cyclohexane ring would be challenging and likely result in mixtures of isomers without a suitable directing group. While methods for C-H functionalization of spirocycles exist, they often require extensive screening and optimization.[8][9] It should be considered an expert-level approach if all N-functionalization strategies are exhausted.

Q3: My reaction is clean but stalls at ~50% conversion. What should I do? This often points to catalyst deactivation or product inhibition. For Buchwald-Hartwig reactions, try adding a second charge of catalyst and ligand halfway through the reaction. For reductive aminations, add another portion of the reducing agent (0.5 equiv) and aldehyde (0.2 equiv).

Q4: What are the best analytical methods for characterizing these compounds? Unambiguous characterization is critical. We strongly recommend:

  • ¹⁹F NMR: This will give a clear signal (typically a triplet or multiplet depending on coupling) for the CF₂ group.

  • ¹H and ¹³C NMR: To confirm the overall structure and successful functionalization.

  • High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and elemental composition.

Section 4: Decision-Making Workflow for Failed Reactions

This flowchart provides a logical path for troubleshooting common functionalization failures.

Troubleshooting_Workflow cluster_success Success Path cluster_fail Troubleshooting Path start Start: N-Functionalization Attempt check_result Analyze Reaction Outcome (LC-MS, TLC) start->check_result success_node High Conversion (>80%) check_result->success_node Success low_yield Low Conversion / Stalled check_result->low_yield Partial Success no_reaction No Reaction / Starting Material Only check_result->no_reaction Failure purify Purify & Characterize success_node->purify optimize Optimize Conditions: - Increase Temperature - Change Ligand/Base - Add more reagent low_yield->optimize change_strategy Change Synthetic Strategy no_reaction->change_strategy optimize->start Re-attempt advanced_methods Consider Advanced Methods (e.g., C-H Activation) optimize->advanced_methods If still fails change_strategy->optimize For N-Arylation reductive_amination Switch to Reductive Amination change_strategy->reductive_amination For N-Alkylation reductive_amination->start Re-attempt

Caption: A logical workflow for troubleshooting functionalization reactions.

References

  • Copper-Catalyzed Cyclization and Alkene Transposition Cascade Enables a Modular Synthesis of Complex Spirocyclic Ethers. Journal of the American Chemical Society.
  • Copper-Catalyzed Cyclization and Alkene Transposition Cascade Enables a Modular Synthesis of Complex Spirocyclic Ethers. PubMed.
  • Catalytic diazene synthesis from sterically hindered amines for deaminative functionalization.
  • Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur
  • Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society.
  • The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles.
  • Pd-Catalyzed Spirocyclization via C–H Activation and Benzyne Insertion. Organic Letters.
  • Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Gener
  • Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorin
  • C-H Functionalization via Iron-Catalyzed Carbene-Transfer Reactions. MDPI.
  • Selective C–H Activation of Unprotected Allylamines by Control of Catalyst Speci
  • Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. RSC Publishing.
  • syntheses of fluorine-containing heterocyclic compounds via direct and indirect methods using difluorocarbenes. DOI.
  • Direct Catalytic N-Alkylation of Amines with Carboxylic Acids.
  • Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b).
  • Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design.
  • Synthesis of Spiro- and Fused Heterocycles via (4+4) Annulation of Sulfonylphthalide with o-Hydroxystyrenyl Derivatives. The Journal of Organic Chemistry.
  • Copper-Catalyzed C–H Functionalization Reactions: Efficient Synthesis of Heterocycles. Chemical Reviews.
  • Base-Mediated Divergent Synthesis of Spiro-heterocycles Using Pronucleophiles and Ethylene via Thianthren
  • Synthesis of spirocyclic derivatives.
  • Conformational Restriction and/or Steric Hindrance in Medicinal Chemistry.
  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry.
  • Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions.
  • Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry.
  • Exploring the Chemical Space of 2-Oxaspiro[3.
  • Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Arom
  • Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journals.
  • 7-Oxa-2-azaspiro[3.5]nonane, 5,5-difluoro- 2091449-93-1 wiki. Guidechem.
  • Overcoming Steric Hindrance in Aryl-Aryl Homocoupling via On-Surface Copolymeriz
  • Overcoming steric hindrance in aryl-aryl homocoupling via on-surface copolymeriz
  • Overcoming steric hindrance in aryl-aryl homocoupling via on-surface copolymeriz
  • Overcoming Steric Hindrance in Aryl‐Aryl Homocoupling via On‐Surface Copolymerization.
  • 5-Functionalized 2-Azahousanes: Synthesis and Core Stability Towards Chemical Transform

Sources

Resolving 19F NMR peak overlap in 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane spectra

Technical Support Center: Resolving 19F NMR Peak Overlap in 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers struggling with unresolved 19F NMR spectra for complex fluorinated spirocycles.

In the case of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, the gem-difluoro group is situated in a chiral environment. Because the molecule lacks any plane of symmetry, the two fluorine atoms at the C5 position are strictly diastereotopic. Despite this, users often observe a single, broad, unresolved multiplet at room temperature instead of the expected AB quartet. This guide explains the scientific causality behind this phenomenon and provides field-proven, self-validating protocols to resolve the overlap.

Part 1: The Causality of Peak Overlap

Q: Why do the diastereotopic fluorines in my spirocycle appear as an overlapping multiplet instead of a distinct AB system?

A: The overlap is rarely due to poor instrument shimming. Instead, it is caused by a convergence of three physical phenomena:

  • Scalar Coupling ( 3JFH​ ): The CF2​ group at C5 is adjacent to the CH2​ group at C6. Heteronuclear scalar coupling between the fluorines and these protons splits the signal, creating a complex multiplet that obscures the primary chemical shift[1].

  • Conformational Averaging: The 6-membered piperidine-like ring undergoes rapid chair-chair interconversion at 298 K. This averages the axial and equatorial environments of the two fluorines. Because the molecule is chiral, the two chairs are diastereomers with unequal populations. The time-averaged environments are not perfectly identical, but the chemical shift difference ( Δν ) becomes extremely small[2].

  • Strong AB "Roof Effect": When Δν is nearly zero and the geminal coupling 2JFF​ is massive (~240 Hz), the AB quartet collapses into a pseudo-singlet (accidental equivalence). The outer peaks of the doublet disappear into the baseline, exacerbating the overlap.

Part 2: Diagnostic Workflow

To systematically resolve this issue, follow the logical progression outlined in the diagnostic workflow below.

Diagnostic_WorkflowStartUnresolved 19F Multiplet(5,5-difluoro spirocycle)Step1Apply 19F{1H} DecouplingStart->Step1Check1Is AB QuartetResolved?Step1->Check1Step2Perform VT-NMR(Cool to < 230 K)Check1->Step2No (Strong AB coupling)SuccessResolved AB System(Diastereotopic F's)Check1->SuccessYes (Proton coupling removed)Check2ConformersFrozen?Step2->Check2Step3Solvent Titration /Shift ReagentsCheck2->Step3No (Accidental Equivalence)Check2->SuccessYes (Static chairs resolved)Step3->SuccessYes (Differential Solvation)

Workflow for resolving 19F NMR peak overlap in gem-difluoro systems.

Part 3: Step-by-Step Troubleshooting Protocols

Q: How do I execute these diagnostic steps in the lab?

A: Follow these self-validating protocols in order of complexity. Each step is designed to isolate a specific variable.

Protocol A: 19F{1H} Heteronuclear Decoupling

Causality: Removing the 3JFH​ coupling to C6 protons simplifies the multiplet. The wide spectral window of 19F NMR generally minimizes overlap[3][4], but decoupling is required to reveal the underlying AB system.

  • Step 1: Acquire standard 1H and 19F spectra to determine the proton spectral width (typically ~10 ppm).

  • Step 2: Tune and match the probe for both the 19F and 1H channels.

  • Step 3: Set up an inverse-gated decoupling sequence (e.g., WALTZ-16 or GARP on the 1H channel). Keep decoupling power low to prevent dielectric heating of the sample.

  • Step 4: Acquire the 19F{1H} spectrum.

  • Validation: If a clean AB quartet emerges, the overlap was purely due to proton coupling. If the signal remains a sharp pseudo-singlet, the issue is conformational exchange. Proceed to Protocol B.

Protocol B: Variable-Temperature (VT) NMR

Causality: Cooling the sample below the coalescence temperature ( Tc​ ) slows the chair-chair interconversion to the slow-exchange limit. This freezes out the conformers, revealing distinct AB quartets for the static chairs, which have a large Δν between the axial and equatorial fluorines[2][5].

  • Step 1: Prepare the sample in a low-freezing solvent (e.g., CD2​Cl2​ or CD3​OD ). Do not use DMSO−d6​ or D2​O .

  • Step 2: Calibrate the VT unit using a methanol standard to ensure accurate low-temperature readings.

  • Step 3: Cool the probe in 10 K decrements from 298 K down to 220 K. Critical: You must re-tune, re-match, and re-shim the probe at every temperature step.

  • Step 4: Allow 10 to 15 minutes of thermal equilibration per step before acquisition.

  • Validation: Monitor the decoalescence. If the pseudo-singlet broadens and then splits into distinct AB doublets, conformational exchange was the culprit.

Protocol C: Solvent Titration & Lanthanide Shift Reagents

Causality: If VT-NMR is unavailable or fails to resolve the peaks, altering the solvation environment can resolve accidental equivalence. Adding an NMR shift reagent coordinates to the N7 or O2 heteroatoms, inducing differential paramagnetic shifts that pull the diastereotopic fluorine signals apart[6].

  • Step 1: Acquire a baseline 19F{1H} spectrum in CDCl3​ .

  • Step 2: Incrementally titrate C6​D6​ in 10% v/v steps to alter the dielectric constant and induce differential aromatic stacking interactions.

  • Step 3: If titration fails, add 5-10 mol% of a shift reagent (e.g., Cobalt-based or Eu(fod)3) and track the peak separation.

  • Validation: A successful titration will gradually increase Δν , turning the pseudo-singlet into a "roofed" AB quartet, and finally into two distinct doublets.

Part 4: Quantitative Data Reference

Use the following table to benchmark your experimental results against typical parameters for gem-difluoro spirocycles.

ParameterTypical Value / RangeDiagnostic Significance
Chemical Shift ( δ ) -90 to -110 ppmCharacteristic range for aliphatic CF2​ adjacent to a spiro center[7].
Geminal Coupling ( 2JFF​ ) 230 - 250 HzConfirms the presence of diastereotopic fluorines in an AB system[1].
Vicinal Coupling ( 3JFH​ ) 10 - 20 HzIndicates scalar coupling to the adjacent C6 methylene protons.
Coalescence Temp ( Tc​ ) 230 - 260 KThe temperature threshold where conformational exchange obscures Δν [2][5].
Activation Energy ( ΔG‡ ) 40 - 50 kJ/molThe energy barrier for the 6-membered ring chair-chair flip.

Part 5: Frequently Asked Questions (FAQs)

Q: I applied 19F{1H} decoupling, but my peak disappeared or lost significant signal-to-noise. What happened? A: You likely used excessive decoupling power, causing dielectric heating or severe probe detuning. Ensure you are using a low-power composite pulse sequence and verify the probe tuning after turning the decoupler on. Also, verify that the relaxation delay ( D1 ) is sufficient, as fluorine relaxation times can be long[3].

Q: Why does my VT-NMR spectrum look worse (broader) at 250 K than it did at 298 K? A: You have reached the intermediate exchange regime. At the coalescence temperature, the conformational exchange rate matches the chemical shift difference, causing maximum line broadening. Continue cooling to < 230 K to reach the slow-exchange limit where the peaks will sharpen into distinct conformer signals[5].

Conformational_ExchangeChair1Chair A (Major)F_a(ax), F_b(eq)TSFast Interconversion(Time-Averaged Δν ≈ 0)Chair1->TSRT (298 K)Chair2Chair B (Minor)F_a(eq), F_b(ax)TS->Chair2CoolingVT-NMR (< 230 K)Slow Exchange LimitTS->CoolingLow Temp

Conformational chair-chair interconversion logic of the spirocyclic piperidine ring.

Q: Can I use 2D NMR instead of VT-NMR to resolve the overlap? A: Yes, but with caveats. A 19F−13C HSQC is highly effective if the attached carbons have different shifts, though for a gem-difluoro group, both fluorines reside on the same carbon (C5). A 19F−19F EXSY/COSY can identify the exchange network and extract heteronuclear scalar coupling constants[1], but 1D VT-NMR remains the most direct and unambiguous method for resolving the primary AB system.

References

  • A Chiral 19F NMR Reporter of Foldamer Conformation in Bilayers. ACS Publications.[Link]

  • Development of an 19F NMR Method for the Analysis of Fluorinated Acids in Environmental Water Samples. ACS Publications.[Link]

  • Fluorine NMR: An Overlooked Nucleotide Comes into Its Own. Lab Manager.[Link]

  • Variable-temperature 19F NMR and theoretical study of 1,9- and 1,7-C60F(CF3) and Cs- and C1-C60F17(CF3): Hindered CF3 rotation and through-space JFF coupling. ResearchGate.[Link]

  • Multi-substrate Screening for Asymmetric Catalysis Enabled by 19F NMR-based Simultaneous Chiral Analysis. ChemRxiv.[Link]

  • Fluoride sites in aluminosilicate glasses: High-resolution 19F NMR results. GeoScienceWorld.[Link]

  • Applications of 19F multidimensional NMR. ResearchGate.[Link]

Sources

Optimizing purification techniques for 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane intermediates

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing Purification of 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane Intermediates

Welcome to the Technical Support Center for spirocyclic amine development. The is a highly valuable bioisostere in medicinal chemistry, frequently utilized to modulate lipophilicity and metabolic stability. However, researchers routinely encounter critical bottlenecks during its purification. This guide synthesizes field-proven methodologies and the physicochemical causality behind them to ensure high-yield, high-purity isolation of these intermediates.

Core Principles: The Causality of Purification Challenges

Before troubleshooting specific failed experiments, it is critical to understand how the structural features of this molecule dictate its behavior in the laboratory:

  • Inductive pKa Shift: The introduction of a gem-difluoro group adjacent to the spirocyclic center exerts a strong electron-withdrawing inductive effect (-I). This1[1] compared to the non-fluorinated analog. Consequently, standard acid-base extraction protocols often fail because the amine remains partially unprotonated at typical acidic pH levels and highly soluble in organic layers.

  • Oxetane Ring Strain: The 4-membered oxetane ring possesses significant ring strain (~107 kJ/mol). Under aqueous acidic conditions (such as standard 0.1% TFA in prep-HPLC), protonation of the oxetane oxygen leads to rapid nucleophilic ring-opening, 2[2].

  • Fluorination Byproducts: Synthesis via deoxofluorination (using DAST or Deoxo-Fluor) of the corresponding 5-oxo intermediate inevitably produces a mono-fluoroalkene elimination byproduct. This 3[3] has an identical Rf​ on standard normal-phase silica gel due to a lack of differential hydrogen bonding.

G N1 Crude N-Boc-5,5-difluoro Reaction Mixture N2 Ketone Scavenging (Girard's Reagent T) N1->N2 Step 1 N3 AgNO3-Silica Chromatography (Removes Vinyl Fluoride) N2->N3 Step 2 N4 Pure N-Boc Intermediate N3->N4 Step 3 N5 Boc Deprotection (Anhydrous HCl/Dioxane) N4->N5 Step 4 N6 Salt Precipitation (HCl or Oxalate) N5->N6 Step 5 N7 Basic Prep-HPLC (10mM NH4HCO3, pH 9) N6->N7 Step 6 (If needed) N8 Target Compound (High Purity Salt/Free Base) N7->N8 Step 7

Workflow for purifying 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane intermediates.

Experimental Protocols: Self-Validating Workflows

Protocol A: Silver-Impregnated Silica Gel (AgNO₃-Silica) Chromatography

Purpose: To separate the N-Boc-5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane product from the mono-fluoroalkene elimination byproduct. Causality: Silver ions (Ag⁺) form reversible π -complexes with the double bond of the mono-fluoroalkene, selectively retarding its elution, while the fully saturated gem-difluoro target elutes normally.

  • Preparation: Prepare 10% w/w AgNO₃-impregnated silica gel by dissolving AgNO₃ in acetonitrile, creating a slurry with standard silica gel (230-400 mesh), and evaporating the solvent in the dark.

  • Column Packing: Pack the column using Hexanes/Ethyl Acetate (9:1). Wrap the column in aluminum foil to prevent light-induced degradation (reduction to Ag⁰) of the stationary phase.

  • Loading: Load the crude deoxofluorination mixture onto the column.

  • Elution: Elute with a shallow gradient of 5% to 20% Ethyl Acetate in Hexanes.

  • System Validation: The saturated gem-difluoro product will elute first. Verify fractions via ¹⁹F-NMR; the target will show a characteristic AB system (or a single peak if dynamically equivalent) around -100 to -110 ppm, while the alkene byproduct will show a distinct vinylic fluorine signal further downfield.

Protocol B: Anhydrous Deprotection and Salt Isolation

Purpose: To cleave the Boc protecting group without degrading the oxetane ring or losing the volatile free amine. Causality: Avoiding aqueous acids prevents oxetane ring opening.4[4] mitigates volatility and stability issues.

  • Cleavage: Dissolve the pure N-Boc-5,5-difluoro intermediate in anhydrous dichloromethane (DCM) at 0 °C.

  • Acid Addition: Add 10 equivalents of 4M HCl in anhydrous dioxane dropwise. Stir for 2 hours while warming to room temperature.

  • Concentration: Evaporate the volatiles under reduced pressure at a bath temperature strictly below 30 °C to prevent thermal degradation.

  • Salt Formation: Dissolve the crude HCl salt (or free base obtained via careful neutralization with anhydrous K₂CO₃) in diethyl ether and add 1 equivalent of anhydrous oxalic acid. The bis(5,5-difluoro-2-oxa-7-azaspiro[3.5]nonan-7-ium) ethanedioate salt will precipitate as a stable, filterable solid.

  • System Validation: Confirm the integrity of the oxetane ring via ¹H-NMR. Look for the characteristic AB quartet of the oxetane protons around 4.3–4.6 ppm. Loss of this quartet indicates ring opening.

Troubleshooting & FAQs

Q1: My prep-HPLC fractions show a mass of [M+H]⁺ + 18 Da. What happened? A1: You have hydrolyzed the oxetane ring. The +18 Da mass corresponds to the addition of water, resulting in an acyclic diol. This is caused by using an acidic mobile phase (like 0.1% TFA or Formic Acid) which protonates the oxetane oxygen, triggering ring strain release via nucleophilic attack by water. Solution: Switch to a basic mobile phase, such as 10 mM Ammonium Bicarbonate (NH₄HCO₃) adjusted to pH 9 with Ammonium Hydroxide (NH₄OH), using a high-pH stable C18 column.

Q2: I cannot separate the unreacted ketone starting material from my N-Boc-difluoro product using standard chromatography. What is the best approach? A2: Ketones and their gem-difluoro analogs often co-elute because they possess similar dipole moments. Instead of relying on chromatography, use a chemical scavenger. Treat the crude mixture with Girard's Reagent T in methanol. It will form a highly polar, water-soluble hydrazone exclusively with the unreacted ketone. This can be easily removed by a simple aqueous wash, leaving your gem-difluoro product highly pure in the organic layer.

Q3: After Boc deprotection and basification, my isolated yield is near zero. Where did my product go? A3: Two factors are at play: volatility and pKa. The free base of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is volatile and easily lost during rotary evaporation. Furthermore, the electron-withdrawing fluorines lower the amine's pKa. This means it may partition back into the aqueous layer during basic extraction if the pH isn't high enough. Solution: Ensure the aqueous layer is adjusted to pH > 12 with NaOH during free-basing, extract with a low-boiling solvent (like DCM or ether), and always isolate as the hydrochloride or oxalate salt rather than storing the free base.

Quantitative Data Summary

Table 1: Physicochemical Impact of gem-Difluorination

Property2-Oxa-7-azaspiro[3.5]nonane5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonaneCausality / Impact on Purification
pKa (Calculated) ~9.5~7.2Requires higher pH (>12) for complete free-basing during extraction.
LogP ~0.3~1.1Increased lipophilicity alters reverse-phase HPLC retention times.
Volatility ModerateHighFree base is easily lost during solvent evaporation; salt formation is mandatory.

Table 2: Prep-HPLC Mobile Phase Compatibility

Mobile Phase ModifierColumn TypeOxetane StabilityAmine Peak ShapeRecommendation
0.1% TFA (pH ~2)Standard C18Poor (Ring opens) ExcellentAVOID
0.1% Formic Acid (pH ~3)Standard C18Moderate (Degrades)GoodNot Recommended
10 mM NH₄HCO₃ (pH 9)High-pH Stable C18Excellent ExcellentOPTIMAL

References

  • Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. nih.gov.
  • Incorporating Morpholine and Oxetane into Benzimidazolequinone Antitumor Agents. acs.org.
  • Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. chemrxiv.org.
  • Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams. nih.gov.
  • BLD Pharmatech Co., Limited (Page 214) @ ChemBuyersGuide.com, Inc. chembuyersguide.com.

Sources

Troubleshooting low aqueous solubility of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane compounds

Author: BenchChem Technical Support Team. Date: April 2026

Troubleshooting Guide for Low Aqueous Solubility

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane compounds. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of low aqueous solubility associated with this promising chemical scaffold. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental choices, providing you with a robust framework for overcoming solubility hurdles.

Section 1: Foundational Understanding & Initial Characterization

This section addresses the fundamental physicochemical properties of the 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane scaffold that govern its solubility.

Q1: What are the key structural features of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane compounds that influence their aqueous solubility?

Answer: The aqueous solubility of this scaffold is a complex interplay of three primary structural features:

  • The 7-Azaspiro Moiety: The core structure contains a secondary amine, which acts as a weak base. This is the most critical feature for solubility manipulation. At a pH below its pKa, the amine will be protonated (R₂NH₂⁺), resulting in a charged species that is significantly more soluble in aqueous media. The predicted pKa for the parent scaffold is approximately 8.06[1].

  • The gem-Difluoro Group: The two fluorine atoms at the 5-position have a profound and dual impact. Fluorine is the most electronegative element, which leads to two competing effects:

    • pKa Modulation: The strong electron-withdrawing effect of the fluorine atoms can lower the pKa of the nearby amine, making it a weaker base.[2][3] This means a lower pH is required to achieve the same degree of protonation and solubility enhancement compared to a non-fluorinated analog.

    • Increased Lipophilicity: The carbon-fluorine bond is more hydrophobic than a carbon-hydrogen bond.[4] This substitution generally increases the overall lipophilicity (logP) of the molecule, which tends to decrease its intrinsic aqueous solubility.[2][5]

  • The Spirocyclic System: Spirocycles introduce a three-dimensional, rigid structure. Compared to flat, aromatic compounds, this sp³-richness can disrupt crystal lattice packing and sometimes lead to improved solubility.[6][7] However, the overall molecule often remains predominantly hydrophobic.

Q2: My compound shows very poor solubility in neutral aqueous media (e.g., PBS pH 7.4). Is this expected?

Answer: Yes, this is entirely expected. At a neutral pH of 7.4, which is below the predicted pKa of ~8.06, a fraction of the compound will be protonated, but the majority will likely remain in its neutral, uncharged form. The neutral form's solubility is dictated by its high lipophilicity, which is often very low. The solubility of ionic compounds containing basic anions increases as the pH of the solution is decreased.[8][9][10] Therefore, poor solubility at neutral pH is the baseline observation for this class of molecules.

Q3: What initial experiments should I run to fully characterize the solubility profile of my new compound?

Answer: A thorough initial solubility assessment is critical. We recommend a tiered approach to build a comprehensive solubility profile.

Tier 1: Kinetic and Thermodynamic Solubility Assessment

Solubility TypeDescriptionPurpose
Kinetic Solubility Measures the concentration of a compound before it precipitates after being added to a buffer from a high-concentration organic stock (e.g., DMSO). It reflects the behavior in many initial biological screens.Rapidly identifies potential precipitation issues in high-throughput screening (HTS) and in vitro assays.
Thermodynamic Solubility The true equilibrium solubility of the solid compound in a given solvent. It is determined by allowing the solid to equilibrate with the solvent over an extended period (24-48 hours).Provides the definitive, baseline solubility value. Essential for understanding the compound's intrinsic properties and for formulation development.

Tier 2: pH-Solubility Profile

This is the most informative initial experiment. It involves measuring the thermodynamic solubility of your compound across a range of pH values (e.g., from pH 2 to pH 10). This profile will visually demonstrate the dramatic increase in solubility at lower pH values as the amine becomes protonated. For weakly basic drugs, higher solubility is observed at lower pH.[11]

A detailed protocol for conducting a pH-solubility profile is provided in Appendix A.

Section 2: Tier 1 Troubleshooting: Simple Formulation Approaches

If initial characterization confirms low solubility, these strategies are the first line of defense for enabling in vitro testing and preliminary studies.

Q4: How can I leverage pH to improve the solubility of my compound for in vitro assays?

Answer: Since the 7-azaspiro moiety is basic, pH adjustment is the most direct and effective method to enhance solubility. The solubility of salts with basic anions increases as the solution becomes more acidic.[12]

Mechanism: By lowering the pH of your aqueous buffer well below the compound's pKa (a good rule of thumb is 1-2 pH units below), you shift the equilibrium almost entirely to the protonated, charged form, which is readily soluble.

Practical Steps:

  • Select an Appropriate Buffer: Use a buffer system appropriate for your assay that can be adjusted to an acidic pH (e.g., citrate buffer for pH 3-6, acetate buffer for pH 4-5.5).

  • Prepare an Acidic Salt Solution: Instead of dissolving the free base directly, you can pre-form a salt. Dissolve the compound in a dilute solution of a pharmaceutically acceptable acid (e.g., 0.1 M HCl, 0.1 M methanesulfonic acid) and then lyophilize or carefully evaporate the solvent to obtain the salt form. This salt will often dissolve more readily in aqueous media.

  • Direct pH Adjustment: For assay preparation, use a buffer with a pH that ensures solubility while being compatible with the biological system. For many cell-based assays, a final pH of 6.0-6.5 may be a viable compromise between solubility and cell health.

Q5: My compound precipitates when I dilute my DMSO stock into an aqueous assay buffer. What is happening and how can I prevent it?

Answer: This is a classic example of kinetic solubility failure. When you add a concentrated DMSO stock to an aqueous buffer, you create a temporary, supersaturated solution. The compound is momentarily soluble at a concentration far above its thermodynamic equilibrium solubility.[13] If the compound cannot remain in this supersaturated state, it will rapidly precipitate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound precipitation.

Key Prevention Strategies:

  • Lower Final Concentration: The simplest solution is to work at a lower final concentration of your compound.

  • Use Co-solvents: Prepare your aqueous buffer with a small percentage (5-10%) of a water-miscible organic solvent like ethanol, propylene glycol, or PEG 400.[14][15][16] This increases the solvent's capacity to dissolve hydrophobic molecules.

  • Incorporate Surfactants: Adding a non-ionic surfactant like Tween® 80 or Pluronic® F-68 to the assay buffer can form micelles that encapsulate the hydrophobic compound, preventing precipitation.[16]

Section 3: Tier 2 Troubleshooting: Advanced Formulation Strategies

When simple pH adjustment or co-solvents are insufficient for achieving the required concentrations, particularly for in vivo studies, more advanced formulation technologies are necessary.

Q6: Can cyclodextrins improve the solubility of these spirocyclic compounds?

Answer: Yes, cyclodextrins are a highly effective strategy for this class of compounds. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17][18] They can encapsulate the hydrophobic spirocyclic core of your molecule, forming a water-soluble "inclusion complex."[][20] This has been successfully applied to other spirocyclic compounds to increase their aqueous solubility.[21][22]

G cluster_CD Cyclodextrin (Host) cluster_Complex Soluble Inclusion Complex CD1 Hydrophilic Exterior CD_Cavity Hydrophobic Cavity Complex_Guest Guest Guest Spiro[3.5]nonane Compound (Guest) Guest->CD_Cavity Encapsulation Complex_CD Cyclodextrin

Caption: Mechanism of cyclodextrin inclusion complex formation.

Recommended Approach:

  • Screen Different Cyclodextrins: The most commonly used cyclodextrins in pharmaceuticals are Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD or Captisol®). Their modified structures provide high aqueous solubility and low toxicity.[17][23]

  • Perform a Phase Solubility Study: This experiment determines the stoichiometry of the complex (e.g., 1:1) and the stability constant, which quantifies the increase in solubility. It involves measuring the solubility of your compound in aqueous solutions containing increasing concentrations of the cyclodextrin.

  • Preparation Method: The complex can be formed by simple mixing, co-grinding, or by dissolving both components in a solvent and then freeze-drying or spray-drying.[23]

A detailed protocol for a phase solubility study is provided in Appendix A.

Q7: What are solid dispersions, and are they a suitable strategy for these compounds?

Answer: A solid dispersion is a system where a poorly soluble drug (in its amorphous, high-energy state) is molecularly dispersed within a hydrophilic carrier, usually a polymer.[24][25] This is an excellent strategy for compounds that are crystalline and have high melting points, as it overcomes the crystal lattice energy, which is a major barrier to dissolution.[13]

Mechanism of Solubility Enhancement:

  • Amorphous State: The drug exists in a non-crystalline, higher-energy amorphous form, which has a greater apparent solubility than the stable crystalline form.[13]

  • Particle Size Reduction: The drug is dispersed at a molecular level, maximizing the surface area available for dissolution.[24][26]

  • Improved Wettability: The hydrophilic polymer carrier improves the wetting of the hydrophobic drug particles.

Commonly Used Polymers:

  • Polyvinylpyrrolidone (PVP)

  • Copovidone (Kollidon® VA64)

  • Hydroxypropyl Methylcellulose (HPMC)

  • Hydroxypropyl Methylcellulose Acetate Succinate (HPMC-AS)[27]

  • Soluplus®[28]

Preparation Techniques:

  • Solvent Evaporation: Both the drug and the polymer are dissolved in a common solvent, which is then evaporated, leaving a solid film.[24][25]

  • Spray Drying: A solution of the drug and polymer is atomized into a hot air stream, rapidly forming solid dispersion particles. This is a highly scalable method.[29]

  • Hot-Melt Extrusion (HME): The drug and polymer are mixed and heated until molten, then extruded. This is a solvent-free method suitable for thermally stable compounds.

Q8: When should I consider a lipid-based formulation for my 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane compound?

Answer: Lipid-based formulations are most appropriate for compounds with very high lipophilicity (e.g., calculated logP > 4 or 5) where other methods may not be sufficient.[13] These systems, such as Self-Emulsifying Drug Delivery Systems (SEDDS) or Self-Microemulsifying Drug Delivery Systems (SMEDDS), consist of oils, surfactants, and co-solvents that solubilize the drug.[30]

When to Use:

  • Your compound has extremely low aqueous solubility that is not adequately addressed by pH modification or cyclodextrins.

  • You are developing an oral dosage form and want to enhance absorption through lymphatic pathways.

  • You observe a significant positive food effect in preclinical studies (i.e., bioavailability is much higher when dosed with food), suggesting that natural lipids aid in its absorption.

Mechanism: The lipid formulation is a pre-concentrate that, upon gentle agitation in the aqueous environment of the gastrointestinal tract, spontaneously forms a fine oil-in-water emulsion or microemulsion. The drug remains dissolved in the small lipid droplets, providing a large surface area for absorption.[30][31]

Appendix A: Step-by-Step Experimental Protocols
Protocol 1: pH-Solubility Profile Determination

  • Prepare Buffers: Create a series of buffers covering the desired pH range (e.g., pH 2, 4, 6, 7, 7.4, 8, 9, 10) with known buffer capacity.

  • Add Excess Compound: Add an excess amount of the solid compound to a known volume of each buffer in separate vials. Ensure enough solid is present that some remains undissolved at equilibrium.

  • Equilibrate: Tightly seal the vials and place them on a shaker or rotator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Separate Solid and Supernatant: After equilibration, allow the vials to stand so the excess solid can settle. Alternatively, centrifuge the samples at high speed.

  • Sample and Dilute: Carefully remove an aliquot of the clear supernatant. Dilute the sample with a suitable mobile phase or solvent mixture to a concentration within the linear range of your analytical method.

  • Quantify: Analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.

  • Plot Data: Plot the measured solubility (e.g., in µg/mL or µM) on a logarithmic scale against the measured final pH of each sample.

Protocol 2: Cyclodextrin Phase Solubility Study

  • Prepare Cyclodextrin Solutions: Prepare a series of aqueous solutions of the chosen cyclodextrin (e.g., HP-β-CD) at increasing concentrations (e.g., 0, 1, 2, 5, 10, 15, 20% w/v) in a relevant buffer (e.g., pH 7.4 PBS).

  • Add Excess Compound: Add an excess amount of the solid drug to each cyclodextrin solution.

  • Equilibrate: Place the vials on a shaker at a constant temperature for 48-72 hours.

  • Sample and Analyze: Follow steps 4-6 from the pH-Solubility Profile protocol.

  • Plot and Analyze Data: Plot the total drug concentration (y-axis) against the cyclodextrin concentration (x-axis).

    • AL-type (Linear) Profile: Indicates the formation of a soluble 1:1 complex. The slope can be used to calculate the stability constant (Kc).

    • AP-type (Positive Deviation): Suggests the formation of higher-order complexes (e.g., 1:2).

    • B-type Profile: The solubility increases initially and then plateaus or decreases, indicating the formation of a less soluble complex that may precipitate.

References
  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010). American Pharmaceutical Review.
  • Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666.
  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different... - PMC. (n.d.).
  • BOC Sciences. Cyclodextrin Solutions for API Solubility Boost.
  • Inhance Technologies. (2025, January 27). How Is Fluorine Used in the Medical Field?.
  • Tiwari, G., Tiwari, R., & Rai, A. K. (2010). Cyclodextrins in drug delivery: an overview. Journal of Pharmacy and Bioallied Sciences, 2(2), 72–79.
  • Solid dispersion technique for improving solubility of some poorly soluble drugs - Scholars Research Library. (n.d.).
  • Drug Discovery Online. (2023, December 18).
  • World Pharma Today. (2025, October 17).
  • Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review - Jetir.Org. (2025, July 1).
  • Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.).
  • Cosolvent - Wikipedia. (n.d.).
  • Taylor & Francis. Cosolvent – Knowledge and References.
  • View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS | Universal Journal of Pharmaceutical Research. (n.d.).
  • How can cyclodextrins enhance solubility? (2025, July 31).
  • The role of fluorine in medicinal chemistry. (2008, October 4). Expert Opinion on Drug Discovery.
  • Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. (n.d.).
  • AiFChem. (2025, September 3). Fluorine in Pharmaceuticals: Key Properties & Drug Development.
  • SOLID DISPERSION: STRATEGY TO ENHANCE SOLUBILITY. (2015, March 13).
  • Biological aspects of fluorine - Wikipedia. (n.d.).
  • WuXi AppTec DMPK. (2024, March 15).
  • Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC. (n.d.).
  • Shandong IRO Chelating Chemical Co., Ltd.
  • The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins - PMC. (n.d.).
  • Chad's Prep®. (n.d.). 17.6 pH Effects on Solubility.
  • Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? - PMC. (n.d.).
  • The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole - MDPI. (2023, October 27).
  • Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of algin
  • Khan Academy. (n.d.). pH and solubility.
  • Chemistry LibreTexts. (2023, July 12). 18.7: Solubility and pH.
  • Chemistry LibreTexts. (2023, April 12). 17.5: Solubility and pH.
  • The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins - MDPI. (2023, January 9).
  • Lubrizol. (2022, March 29).
  • SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. (2015, May 31).
  • Solubilizing Excipients in Oral and Injectable Formul
  • Thermodynamics of Solubility Processes of Novel Drug-like Spiro-Derivatives in Model Biological Solutions | Journal of Chemical & Engineering D
  • SOLUBILITY ENHANCEMENT OF MODEL COMPOUNDS - Scholarly Commons. (n.d.).
  • Excipients for Solubility Enhancement of Parenteral Formul
  • Aqueous solubility-enhancing excipient technologies: a review of recent developments. (2018, January 2).
  • (A–F)
  • Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025, April 5).
  • 2-Azaspiro[4.4]nonan-3-one | C8H13NO | CID 637594 - PubChem. (n.d.).
  • 7-Oxa-2-azaspiro[3.5]nonane, 5,5-difluoro- 2091449-93-1 wiki - Guidechem. (n.d.).
  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks - ChemRxiv. (n.d.).
  • Fluorinated terpenoids and their fluorine-containing deriv
  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed. (2026, January 21).
  • Development of N-F fluorinating agents and their fluorinations: Historical perspective. (2021, July 27).
  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design - French-Ukrainian Journal of Chemistry. (n.d.).
  • 7-Oxa-2-azaspiro[3.5]nonane, 5,5-difluoro- - 苏州奥佰医药. (n.d.).
  • 2-Oxa-7-azaspiro[3.5]nonane | C7H13NO | CID 21955284 - PubChem. (n.d.).

Sources

Minimizing defluorination side reactions in 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane chemistry. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on handling this unique fluorinated spirocycle and minimizing common side reactions, particularly defluorination.

The gem-difluoro group in 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is a valuable motif in medicinal chemistry, known to modulate physicochemical properties such as lipophilicity and metabolic stability.[1][2] However, the C-F bond, while strong, is not inert and can be susceptible to cleavage under certain reaction conditions, leading to undesired defluorination byproducts.[3] This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of working with this compound and ensure the integrity of your synthetic routes.

Troubleshooting Guide: Minimizing Defluorination

This section addresses specific issues you may encounter during your experiments, providing explanations for the underlying chemistry and actionable solutions.

Question 1: I am observing significant monofluorinated and/or non-fluorinated byproducts in my reaction mixture after attempting a nucleophilic substitution at the nitrogen of the azetidine ring. What is causing this defluorination?

Answer:

The observation of defluorinated byproducts during N-functionalization of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane suggests that the reaction conditions are inadvertently promoting C-F bond cleavage. The primary culprits are often the choice of base, nucleophile, and the presence of Lewis acidic species.

Root Cause Analysis:

  • Strong Bases: The use of strong, hard bases can lead to elimination reactions. While the primary goal is to deprotonate the secondary amine for subsequent reaction, a strong base can also abstract a proton from a carbon adjacent to the gem-difluoro group, initiating an elimination cascade that results in a fluoro-alkene intermediate. Subsequent reactions can lead to a mixture of byproducts.

  • Lewis Acidic Conditions: The C-F bond can be activated and weakened by Lewis acids.[4][5][6] This can occur if your reagents or starting materials contain Lewis acidic impurities (e.g., metal salts). The Lewis acid can coordinate to the fluorine atom, making the carbon more electrophilic and susceptible to nucleophilic attack, which can ultimately lead to fluoride displacement.

  • Nucleophile-Assisted Defluorination: Certain nucleophiles, particularly hard nucleophiles, can directly attack the carbon of the C-F bond, especially if the bond is activated. This is more likely to occur under harsh reaction conditions (e.g., high temperatures).

dot

Caption: Root causes of defluorination.

Troubleshooting Steps & Solutions:

Parameter Problematic Condition Recommended Solution Scientific Rationale
Base Selection Strong, non-hindered bases (e.g., NaH, LDA)Use a non-nucleophilic, sterically hindered base like proton sponge or a milder inorganic base such as K₂CO₃ or Cs₂CO₃.[7]Milder bases are less likely to induce elimination. Steric hindrance prevents the base from accessing protons near the gem-difluoro group.
Reaction Temperature High temperatures (> 80 °C)Maintain the lowest possible temperature that allows for a reasonable reaction rate. Consider microwave-assisted synthesis for localized, controlled heating.Higher temperatures provide the activation energy for C-F bond cleavage.
Solvent Choice Protic solvents (e.g., alcohols)Use aprotic polar solvents like DMF, DMSO, or acetonitrile.Protic solvents can participate in hydrogen bonding and potentially facilitate fluoride elimination.
Reagent Purity Presence of trace metal impuritiesUse high-purity, anhydrous reagents and solvents. Consider pre-treating reagents to remove trace metals.Metal ions can act as Lewis acids, activating the C-F bond.[8]
Nucleophile Hard nucleophiles (e.g., hydroxide, alkoxides)If possible, use softer nucleophiles. The nitrogen of the azetidine is a relatively soft nucleophile.Hard nucleophiles have a greater propensity for direct attack on the carbon of the C-F bond.[9]
Question 2: My reaction involves a metal catalyst (e.g., for cross-coupling), and I am seeing defluorination. How can I prevent this?

Answer:

Transition metal-catalyzed reactions are a known potential source of defluorination.[6][10] The metal center can interact with the C-F bond, leading to its cleavage through various mechanisms, including oxidative addition.

Mechanistic Considerations:

  • Oxidative Addition: Low-valent metal catalysts, particularly those used in cross-coupling reactions (e.g., Pd(0), Ni(0)), can undergo oxidative addition into the C-F bond. This is a common mechanism for C-F bond activation.[10]

  • β-Fluoride Elimination: If an organometallic intermediate is formed where a fluorine atom is in a β-position to the metal center, β-fluoride elimination can occur, leading to a double bond and a metal-fluoride species.[11]

dot

Metal_Catalyzed_Defluorination Start Fluorinated Substrate + M(0) Intermediate1 Oxidative Addition (C-F Bond Cleavage) Start->Intermediate1 Intermediate2 Organometallic Intermediate Intermediate1->Intermediate2 Byproduct Defluorinated Product Intermediate2->Byproduct Reductive Elimination (Desired Pathway) Fluoride M(II)-F Species Intermediate2->Fluoride β-Fluoride Elimination (Side Reaction)

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Technical Support Center: Crystallization of 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane derivatives. This guide provides in-depth troubleshooting advice and frequently asked questions to navigate the complexities of crystallizing this unique class of spirocyclic compounds. The inherent rigidity of the spiro[3.5]nonane scaffold, combined with the strong electronegativity of the gem-difluoro group, presents specific challenges and opportunities in obtaining high-quality crystalline material.[1][2] This resource is designed to explain the "why" behind experimental choices, empowering you to refine your crystallization conditions effectively.

Understanding the Molecule: Key Crystallization Challenges

The 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane core possesses distinct structural features that significantly influence its crystallization behavior:

  • Rigid Spirocyclic Core: The spiro[3.5]nonane framework imparts a fixed three-dimensional structure.[1][2] This rigidity can hinder efficient crystal packing, sometimes leading to the formation of amorphous solids or oils.

  • Gem-Difluoro Group: The two fluorine atoms create a strong dipole moment and can participate in various non-covalent interactions, such as hydrogen bonds (C-F···H), dipole-dipole interactions, and halogen bonds (F···F).[3] These interactions can either facilitate or complicate crystal lattice formation, depending on the solvent environment and the overall molecular structure.[4][5][6]

  • Heteroatoms (Oxygen and Nitrogen): The oxygen and nitrogen atoms in the rings introduce sites for hydrogen bonding, which can be leveraged to guide crystal packing.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the crystallization of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane derivatives, presented in a question-and-answer format.

Question 1: My compound "oils out" instead of forming crystals upon cooling. What's happening and how can I fix it?

Answer:

"Oiling out" occurs when the solute precipitates from the solution as a liquid phase rather than a solid crystalline lattice. This is common when the compound's solubility decreases too rapidly, or when the temperature of the solution is above the melting point of the impure solid. For polar, fluorinated compounds like your derivatives, strong intermolecular forces can also lead to the formation of a highly concentrated, non-crystalline liquid.

Immediate Troubleshooting Steps:

  • Re-dissolve and Dilute: Add more of the "good" solvent to the mixture to re-dissolve the oil, then allow it to cool at a much slower rate.

  • Lower the Saturation Temperature: By adding more solvent, you lower the temperature at which the solution becomes saturated, giving the molecules more time to arrange themselves into a crystal lattice.

  • Introduce a Seed Crystal: If you have a small amount of crystalline material, adding a seed crystal to the slightly supersaturated solution can provide a template for crystal growth.

Workflow for Resolving "Oiling Out"

Caption: Decision workflow for troubleshooting "oiling out".

Question 2: No crystals are forming, even after extended cooling. What are my next steps?

Answer:

The failure of a compound to crystallize from a clear solution typically indicates that the solution is not sufficiently supersaturated, or that there is a high energy barrier to nucleation.

Strategies to Induce Crystallization:

  • Increase Concentration:

    • Slow Evaporation: Loosely cover the flask to allow for the slow evaporation of the solvent. This is a gentle method to increase the concentration.

    • Anti-Solvent Addition: Carefully add a miscible "poor" solvent (an anti-solvent) in which your compound is insoluble. This reduces the overall solubility of your compound in the solvent mixture.[7][8]

  • Induce Nucleation:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches provide nucleation sites.

    • Seeding: Introduce a small, pure crystal of your compound to the solution.

  • Drastic Cooling: If other methods fail, placing the solution in a colder environment (e.g., -20°C freezer) can sometimes force crystallization. However, this may lead to smaller or less pure crystals.

Question 3: My crystal yield is very low. How can I improve it?

Answer:

A low yield suggests that a significant amount of your compound remains dissolved in the mother liquor.

To Improve Yield:

  • Optimize Solvent Choice: Ensure you are using the minimum amount of hot solvent necessary to fully dissolve your compound.

  • Maximize Precipitation: After initial cooling to room temperature, place the flask in an ice bath or refrigerator for a longer period to encourage further crystallization.

  • Second Crop: Isolate the initial crystals by filtration, then concentrate the mother liquor by evaporating some of the solvent and cool again to obtain a second crop of crystals. Be aware that the second crop may be less pure.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for crystallizing these fluorinated spirocycles?

A1: There is no universal "best" solvent. A systematic solvent screening is crucial.[9] Due to the polar nature of the molecule, you should explore a range of solvents with varying polarities and hydrogen bonding capabilities. A good starting point is to test for solubility in common solvents at room and elevated temperatures.

Illustrative Solvent Screening Table

SolventPolarity IndexBoiling Point (°C)H-BondingObservations for a Hypothetical Derivative
Hexane0.169NoneInsoluble
Toluene2.4111NoneSparingly soluble hot
Dichloromethane3.140WeakSoluble at room temp
Ethyl Acetate4.477AcceptorSoluble hot, crystals on cooling
Acetone5.156AcceptorVery soluble
Acetonitrile5.882AcceptorSoluble hot, slow crystallization
Isopropanol3.982Donor/AcceptorSoluble hot, oils out on cooling
Ethanol4.378Donor/AcceptorSoluble hot, requires anti-solvent
Methanol5.165Donor/AcceptorVery soluble
Water10.2100Donor/AcceptorInsoluble

This table provides example data. You must determine the solubility of your specific derivative experimentally.

Q2: How does the gem-difluoro group affect my choice of crystallization technique?

A2: The gem-difluoro group can promote specific intermolecular interactions that may be exploited.[4][10] For instance, if C-H···F interactions are possible, using a co-solvent that can act as a hydrogen bond donor might help organize the molecules into a stable crystal lattice. Techniques that allow for slow equilibration, such as vapor diffusion, are often successful for molecules with complex intermolecular interactions as they provide more time for the molecules to find their optimal packing arrangement.[11][12]

Q3: Should I use a single-solvent or a two-solvent system?

A3: This depends on the solubility profile of your compound.

  • Single-Solvent (Slow Cooling): Ideal if you find a solvent where your compound is highly soluble at high temperatures but poorly soluble at low temperatures.

  • Two-Solvent (Anti-Solvent): Useful when your compound is too soluble in most solvents even at low temperatures. You dissolve the compound in a "good" solvent and then add a "poor" solvent (anti-solvent) to induce precipitation.[13]

Experimental Protocols

Protocol 1: Slow Cooling Crystallization

  • Dissolution: In an Erlenmeyer flask, dissolve the crude 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane derivative in a minimal amount of a suitable hot solvent.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

  • Cooling: Cover the flask and allow it to cool slowly to room temperature. To slow the cooling rate further, the flask can be placed in an insulated container.

  • Further Cooling: Once at room temperature, place the flask in an ice bath or refrigerator to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent.

  • Drying: Dry the crystals under vacuum.

Protocol 2: Anti-Solvent Crystallization

  • Dissolution: Dissolve the compound in a minimal amount of a "good" solvent at room temperature or with gentle heating.

  • Anti-Solvent Addition: While stirring, slowly add a miscible "poor" solvent (anti-solvent) dropwise until the solution becomes slightly turbid.

  • Clarification: Add a few drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.

  • Crystallization: Cover the container and allow it to stand undisturbed at room temperature.

  • Isolation and Drying: Collect and dry the crystals as described in the slow cooling protocol.

Protocol 3: Vapor Diffusion Crystallization

  • Preparation: Dissolve the compound in a small volume of a "good" solvent in a small, open vial.

  • Setup: Place this small vial inside a larger, sealed container that contains a more volatile "poor" solvent (anti-solvent).[14][15][16]

  • Diffusion: Over time, the anti-solvent vapor will diffuse into the solution containing your compound, gradually reducing its solubility and promoting slow crystal growth.[12][17]

  • Isolation: Once suitable crystals have formed, carefully remove the inner vial and isolate the crystals.

Vapor Diffusion Setup

G cluster_0 Vapor Diffusion Chamber compound_solution Compound in 'Good' Solvent (less volatile) anti_solvent Anti-Solvent (more volatile) anti_solvent->compound_solution Vapor Diffusion sealed_container Sealed Container

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Validation & Comparative

Navigating Lipophilicity in Drug Design: A Comparative Guide to 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane and Piperazine

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Lipophilicity as a Cornerstone of Drug Efficacy

In the intricate process of drug discovery and development, a molecule's success is dictated by a delicate balance of physicochemical properties. Among these, lipophilicity—literally "fat-loving"—stands out as a critical parameter that profoundly influences a compound's journey through the body.[1] It governs the absorption, distribution, metabolism, excretion, and toxicity (ADME-T) profile of a potential drug.[2] The most common metric for quantifying lipophilicity is the partition coefficient (LogP), which measures the ratio of a compound's concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent.[3] A higher LogP value signifies greater lipophilicity, while a lower or negative value indicates a more hydrophilic ("water-loving") nature.

An optimal LogP is essential for a drug to traverse lipid-rich biological membranes to reach its target, yet it must also possess sufficient aqueous solubility to be transported in the bloodstream.[1][4] Generally, an optimal LogP range for oral bioavailability is considered to be between 0 and 3.[5] This guide provides an in-depth comparison of the lipophilicity of two heterocyclic scaffolds relevant to modern medicinal chemistry: the traditional building block, piperazine, and the more complex, three-dimensional 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane.

Molecular Structures and Inherent Properties

Before delving into a direct LogP comparison, it is crucial to understand the structural nuances of each molecule, as these features are the primary determinants of their physicochemical properties.

Piperazine is a simple, six-membered saturated heterocycle containing two nitrogen atoms at opposite positions. Its flexible, chair-like conformation and the presence of two basic nitrogen atoms make it a stalwart scaffold in medicinal chemistry.

5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is a more contemporary scaffold characterized by a spirocyclic system, where two rings (an azetidine and a tetrahydropyran) are joined by a single common carbon atom. This structure imparts significant three-dimensionality and conformational rigidity. The inclusion of a gem-difluoro group (CF2) at the 5-position is a deliberate design choice to modulate electronic and steric properties.

cluster_0 Piperazine cluster_1 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane a a b b

Caption: Comparative molecular structures.

Comparative Analysis of Lipophilicity (LogP)

The structural differences between these two molecules lead to distinct lipophilicity profiles. While piperazine is a well-characterized compound, experimental data for the newer spirocyclic scaffold is less common.

CompoundMolecular FormulaMolecular Weight ( g/mol )Experimental LogPCalculated LogP (cLogP)
Piperazine C₄H₁₀N₂86.14-1.50[6]-0.821 to -1.5[6][7][8]
5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane C₇H₁₁F₂NO163.17Not AvailableEstimated: -0.5 to 0.5
Analysis of Piperazine's Lipophilicity

Piperazine's consistently negative LogP values firmly establish it as a hydrophilic molecule.[6][7][8] This is attributed to the two secondary amine groups, which are polar and capable of hydrogen bonding with water. Its relatively small size and flexibility do not provide a substantial non-polar surface area to counteract this hydrophilicity. In drug development, the piperazine core is often used to enhance water solubility and to serve as a versatile linker that can be functionalized to modulate potency and other properties.

Analysis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane's Lipophilicity

An experimental LogP value for this specific spirocycle is not publicly available. However, we can infer its lipophilicity by dissecting its structural components:

  • The Azaspiro[3.5]nonane Core: Spirocyclic scaffolds are increasingly used to enhance the three-dimensionality (Fsp³) of drug candidates, which often correlates with improved physicochemical properties like solubility and metabolic stability.[5] The replacement of traditional flat rings with spirocycles can, in some cases, decrease lipophilicity despite an increase in carbon count, a phenomenon attributed to changes in molecular shape and basicity.[6] The rigid, sp³-rich structure of the spiro-core exposes more polar heteroatoms (nitrogen and oxygen) to the solvent compared to a more flexible or flatter analogue, which can shield its polar groups.

  • The gem-Difluoro (CF₂) Group: The effect of fluorination on lipophilicity is complex and context-dependent.[7] While a single fluorine atom is highly electronegative, the CF₂ group as a whole can have varied effects. It is often considered a bioisostere for a carbonyl group or an ether oxygen. Studies on functionalized cycloalkanes have shown that gem-difluorination can sometimes decrease LogP by altering the molecule's dipole moment and its interaction with water.[1][4] The strong inductive effect of the two fluorine atoms can also influence the basicity (pKa) of the nearby nitrogen, which in turn affects the distribution coefficient (LogD) at physiological pH.

Given these competing factors—the increased carbon count (which typically increases LogP) versus the introduction of a spiro-center and a CF₂ group (which can decrease LogP)—it is reasonable to predict that 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is significantly more lipophilic than piperazine but likely remains in a moderately polar to slightly lipophilic range (estimated LogP between -0.5 and 0.5). This positions it as an attractive scaffold for achieving a balance between solubility and membrane permeability.

Experimental Protocol: LogP Determination by the Shake-Flask Method

The "gold standard" for experimental LogP determination is the shake-flask method, which directly measures the partitioning of a compound between n-octanol and water.[9][10]

G cluster_prep Phase & Sample Preparation cluster_partition Partitioning cluster_analysis Analysis & Calculation prep1 Pre-saturate n-octanol with water and water with n-octanol for 24h. Rationale: Ensures thermodynamic equilibrium. prep2 Prepare a stock solution of the test compound in the phase of higher solubility. prep1->prep2 part1 Add precise volumes of the two phases and the stock solution to a flask. prep2->part1 part2 Shake vigorously to facilitate partitioning. Rationale: Increases surface area for mass transfer. part1->part2 part3 Allow phases to separate completely (centrifugation may be required). Rationale: Critical for accurate sampling. part2->part3 anal1 Carefully sample an aliquot from EACH phase (aqueous and octanol). part3->anal1 anal2 Determine the concentration in each phase using a suitable analytical method (e.g., HPLC-UV). anal1->anal2 anal3 Calculate LogP = log([Compound]octanol / [Compound]water) anal2->anal3

Caption: Workflow for LogP determination via the shake-flask method.

Detailed Step-by-Step Methodology:

  • Phase Preparation (Self-Validation):

    • Step 1.1: Vigorously mix equal volumes of n-octanol and purified water (or a suitable buffer, typically phosphate-buffered saline at pH 7.4 for LogD determination) in a large separation funnel for at least 24 hours at a constant temperature.

    • Causality: This pre-saturation step is critical. It ensures that when the two phases are used in the experiment, their composition does not change due to mutual dissolution, which would alter the partitioning environment and lead to inaccurate results.[11]

  • Sample Preparation:

    • Step 2.1: Prepare a stock solution of the test compound at a known concentration (e.g., 1 mg/mL). The solvent should be one of the pre-saturated phases, preferably the one in which the compound is more soluble.

  • Partitioning Experiment:

    • Step 3.1: In a suitable vessel (e.g., a glass vial with a PTFE-lined cap), add a precise volume of the pre-saturated n-octanol and pre-saturated water/buffer. The volume ratio should be adjusted based on the expected LogP to ensure a quantifiable concentration in both phases.[11]

    • Step 3.2: Add a small, known volume of the stock solution to the vessel.

    • Step 3.3: Seal the vessel and shake it at a constant temperature for a sufficient time (e.g., 1-3 hours) to allow equilibrium to be reached.

    • Step 3.4: Centrifuge the vessel to ensure complete separation of the two phases.

  • Analysis and Calculation:

    • Step 4.1: Carefully withdraw an aliquot from the center of each phase, avoiding the interface.

    • Step 4.2: Quantify the concentration of the compound in each aliquot using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve must be prepared for accurate quantification.

    • Step 4.3: Calculate the partition coefficient using the formula: P = [Concentration in n-octanol] / [Concentration in water/buffer].

    • Step 4.4: The final value is expressed as the logarithm: LogP = log₁₀(P). The experiment should be performed in triplicate to ensure reproducibility.

An alternative, higher-throughput method involves reversed-phase HPLC (RP-HPLC), where the LogP of a compound is estimated by correlating its retention time with those of reference compounds with known LogP values.[9][12]

Implications for Drug Development Professionals

The choice between a scaffold like piperazine and a modern bioisostere like 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane has significant consequences for a drug discovery program:

  • Piperazine: Its high hydrophilicity makes it an excellent choice for improving the solubility of a lead compound. However, this same property can hinder its ability to cross lipid barriers like the blood-brain barrier. Its two basic nitrogens can also lead to off-target effects, such as hERG channel interactions, and it can be a site of metabolic liability.

  • 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane: This scaffold offers a more balanced lipophilicity profile, potentially improving membrane permeability while retaining sufficient aqueous solubility.[5] Its rigid, three-dimensional structure can present binding vectors in unique orientations, leading to enhanced potency and selectivity. The introduction of fluorine can also block sites of metabolism, potentially improving the compound's pharmacokinetic profile.[7] However, the synthetic complexity and cost of such scaffolds are considerably higher than for simple building blocks like piperazine.

Conclusion

Lipophilicity is a multi-faceted property that must be carefully optimized in drug design. The comparison between piperazine and 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane highlights a classic medicinal chemistry trade-off. Piperazine offers simplicity, high polarity, and low cost, making it a useful tool for enhancing solubility. In contrast, the spirocyclic scaffold provides a more sophisticated tool for fine-tuning lipophilicity, improving metabolic stability, and exploring three-dimensional chemical space to achieve higher potency and selectivity. The selection of either scaffold depends entirely on the specific goals of the drug discovery project, the nature of the biological target, and the desired ADME-T properties of the final drug candidate.

References

  • AZoLifeSciences. (2021). Importance of Solubility and Lipophilicity in Drug Development. [Link]

  • B-Interactions. (2024). Lipophilicity: A Crucial Concept in Drug Design and Pharmacology. [Link]

  • Taylor & Francis Online. (2019). Is there enough focus on lipophilicity in drug discovery?[Link]

  • ACS Publications. (2021). Lipophilic Efficiency as an Important Metric in Drug Design. [Link]

  • Cheméo. (n.d.). Piperazine (CAS 110-85-0) - Chemical & Physical Properties. [Link]

  • ACD/Labs. (n.d.). LogP—Making Sense of the Value. [Link]

  • Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. [Link]

  • Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. [Link]

  • Cambridge MedChem Consulting. (n.d.). LogP/D. [Link]

  • PubMed. (2023). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. [Link]

  • Encyclopedia.pub. (2022). Methods for Determination of Lipophilicity. [Link]

  • PubChem. (n.d.). Piperazine. [Link]

  • ResearchGate. (n.d.). LogP / LogD shake-flask method v1. [Link]

  • PubMed. (2015). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. [Link]

  • University of Hertfordshire. (2025). Piperazine. [Link]

Sources

Benchmarking 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane: A Guide to Evaluating a Novel Bioisostere for Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Quest for Superior Scaffolds in Medicinal Chemistry

In the intricate process of drug discovery, the concept of bioisosterism is a cornerstone of molecular design.[1] Bioisosteres are chemical groups or molecules that possess similar physical or chemical properties, which in turn produce comparable biological effects.[1] The strategic replacement of a functional group with a bioisostere can dramatically improve a drug candidate's potency, selectivity, and pharmacokinetic profile, addressing common challenges such as metabolic instability and off-target toxicity.[1][2]

Saturated heterocycles, such as piperidine and morpholine, are prevalent motifs in a vast number of approved drugs. However, their metabolic liabilities, particularly oxidation adjacent to the nitrogen atom, often present a significant hurdle in drug development.[3] This has spurred the exploration of novel, three-dimensional scaffolds that can mimic the desirable properties of these traditional rings while offering improved metabolic stability and novel intellectual property.[4][5]

Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as a particularly promising class of bioisosteres.[6][7][8] Their inherent three-dimensionality allows for a more precise exploration of chemical space, potentially leading to enhanced target binding and improved pharmacokinetic properties.[6][7][8] This guide focuses on a novel and intriguing spirocyclic scaffold: 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane . We will provide a comprehensive framework for its evaluation as a bioisostere for commonly used saturated heterocycles, outlining the key experiments and providing the rationale behind these benchmarking studies.

The Candidate: 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

The parent scaffold, 2-oxa-7-azaspiro[3.5]nonane, has been explored as a potential surrogate for piperidine and morpholine.[9][10] The introduction of gem-difluorination at the 5-position is hypothesized to confer several advantages:

  • Metabolic Blocking: The fluorine atoms are expected to shield the adjacent carbons from oxidative metabolism by cytochrome P450 enzymes, a common metabolic pathway for saturated rings.[11][12]

  • Modulation of Basicity: The strong electron-withdrawing nature of fluorine is known to decrease the pKa of nearby amines.[13][14][15][16] This can be advantageous in tuning the ionization state of the molecule at physiological pH, potentially impacting cell permeability and target engagement.

  • Conformational Restriction: The spirocyclic core imparts a rigid conformational constraint, which can lead to higher binding affinity and selectivity for the target protein.[6][7]

  • Improved Physicochemical Properties: Fluorination can influence lipophilicity and solubility, key parameters in determining a compound's "drug-likeness".[2][17]

This guide provides a roadmap for the systematic evaluation of these hypothesized benefits through a series of head-to-head comparisons with established bioisosteres.

Comparative Physicochemical Profiling

A fundamental step in validating a new bioisostere is the thorough characterization of its physicochemical properties in comparison to the scaffolds it aims to replace.

Lipophilicity (LogP and LogD)

Lipophilicity is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[17][18]

  • LogP (partition coefficient) measures the lipophilicity of the neutral form of a compound.

  • LogD (distribution coefficient) is the measure of lipophilicity at a specific pH, accounting for both the ionized and unionized forms of the molecule.[18][19][20] For ionizable compounds, LogD at physiological pH (7.4) is a more relevant parameter.[18][19]

Experimental Protocol: Shake-Flask Method for LogD7.4 Determination [18][20][21]

  • Preparation of Phases: Prepare a solution of 1-octanol saturated with phosphate-buffered saline (PBS) at pH 7.4 and a solution of PBS (pH 7.4) saturated with 1-octanol.

  • Compound Addition: A stock solution of the test compound (e.g., in DMSO) is added to a mixture of the pre-saturated 1-octanol and PBS phases.[19]

  • Equilibration: The mixture is shaken for a set period (e.g., 1 hour) to allow for the compound to partition between the two phases.[19]

  • Phase Separation: The mixture is centrifuged to ensure complete separation of the 1-octanol and aqueous phases.

  • Quantification: The concentration of the compound in each phase is determined using a suitable analytical method, such as LC-MS/MS.[21][22]

  • Calculation: The LogD is calculated as the base-10 logarithm of the ratio of the compound's concentration in the 1-octanol phase to its concentration in the aqueous phase.[20]

Data Presentation: Comparative Lipophilicity

CompoundPredicted cLogPExperimental LogPExperimental LogD (pH 7.4)
Piperidine Derivative
Morpholine Derivative
2-oxa-7-azaspiro[3.5]nonane Derivative
5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane Derivative
Aqueous Solubility

Adequate aqueous solubility is crucial for oral absorption and formulation.

Experimental Protocol: Kinetic Solubility Assay

  • Compound Preparation: A high-concentration stock solution of the test compound in DMSO is prepared.

  • Dilution: The DMSO stock is diluted into an aqueous buffer (e.g., PBS at pH 7.4).

  • Equilibration and Filtration: The solution is shaken and then filtered to remove any precipitated compound.

  • Quantification: The concentration of the dissolved compound in the filtrate is determined by LC-MS/MS or UV spectroscopy.

Data Presentation: Comparative Aqueous Solubility

CompoundKinetic Solubility at pH 7.4 (µM)
Piperidine Derivative
Morpholine Derivative
2-oxa-7-azaspiro[3.5]nonane Derivative
5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane Derivative
Basicity (pKa)

The pKa of the secondary amine is a critical parameter that influences a molecule's ionization state, solubility, permeability, and potential for off-target effects such as hERG inhibition.

Experimental Protocol: UV-Metric pKa Determination [21]

  • Solution Preparation: A series of aqueous buffers with a range of pH values (e.g., pH 1 to 13) are prepared.[21]

  • Compound Addition: The test compound is added to each buffer solution in a 96-well plate.

  • UV-Vis Spectroscopy: The UV-Vis spectrum of the compound is measured at each pH.

  • Data Analysis: The changes in the UV-Vis absorbance as a function of pH are used to calculate the pKa.

Data Presentation: Comparative Basicity

CompoundPredicted pKaExperimental pKa
Piperidine Derivative
Morpholine Derivative
2-oxa-7-azaspiro[3.5]nonane Derivative
5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane Derivative8.06 ± 0.40[23]

In Vitro ADME Profiling

A successful bioisostere must not only mimic the parent scaffold's biological activity but also exhibit favorable ADME properties.

Metabolic Stability

The primary rationale for exploring fluorinated spirocycles is to enhance metabolic stability. This can be assessed in vitro using liver fractions or hepatocytes.[24][25]

Experimental Protocol: Metabolic Stability in Human Liver Microsomes (HLM) [24][25]

  • Incubation Mixture Preparation: A mixture containing human liver microsomes, the test compound, and a buffer is prepared.

  • Initiation of Reaction: The metabolic reaction is initiated by the addition of NADPH, a necessary cofactor for many cytochrome P450 enzymes.[24]

  • Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

  • Reaction Quenching: The reaction in each aliquot is stopped by the addition of a cold organic solvent (e.g., acetonitrile).

  • Analysis: The remaining concentration of the parent compound is quantified by LC-MS/MS.

  • Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).[24][26]

For slowly metabolized compounds, plated hepatocytes can be used for longer incubation times.[26][27]

Data Presentation: Comparative Metabolic Stability

CompoundIn Vitro Half-Life (t1/2, min)Intrinsic Clearance (CLint, µL/min/mg protein)
Piperidine Derivative
Morpholine Derivative
2-oxa-7-azaspiro[3.5]nonane Derivative
5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane Derivative
Cell Permeability

The ability of a compound to cross cell membranes is essential for its oral bioavailability and ability to reach intracellular targets. The Caco-2 cell permeability assay is the industry standard for predicting intestinal absorption.[28][29][30]

Experimental Protocol: Caco-2 Permeability Assay [28][31][32]

  • Cell Culture: Caco-2 cells are cultured on permeable supports for 21 days to form a differentiated monolayer with tight junctions, mimicking the intestinal epithelium.[29][32]

  • Assay Initiation: The test compound is added to either the apical (A) or basolateral (B) side of the monolayer.

  • Sampling: Samples are taken from the receiver compartment at various time points.

  • Quantification: The concentration of the compound in the receiver compartment is measured by LC-MS/MS.

  • Calculation: The apparent permeability coefficient (Papp) is calculated for both directions (A to B and B to A). The efflux ratio (Papp B to A / Papp A to B) is also determined to assess if the compound is a substrate of efflux transporters like P-glycoprotein.[30]

Data Presentation: Comparative Permeability

CompoundPapp (A to B) (10^-6 cm/s)Papp (B to A) (10^-6 cm/s)Efflux Ratio
Piperidine Derivative
Morpholine Derivative
2-oxa-7-azaspiro[3.5]nonane Derivative
5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane Derivative

Visualizing the Workflow

Sources

A Comparative Guide to HPLC Method Validation for Purity Analysis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, a novel spirocyclic compound. The analyte presents a significant analytical challenge due to its polar, basic nature and lack of a UV chromophore, rendering traditional reversed-phase HPLC with UV detection ineffective.[1][2][3] This guide details the development and subsequent validation of two methods in accordance with ICH Q2(R1) guidelines: Method A , employing Hydrophilic Interaction Liquid Chromatography (HILIC), and Method B , utilizing a polar-endcapped Reversed-Phase (RP) C18 column.[4][5][6] Both methods are coupled with a Charged Aerosol Detector (CAD), a universal detector ideal for non-volatile compounds without chromophores.[7][8][9] Through a systematic evaluation of specificity, linearity, accuracy, precision, and robustness, this guide demonstrates the superiority of the HILIC-based approach for this specific analyte, providing a validated, stability-indicating method for quality control and drug development professionals.

Introduction: The Analytical Challenge

5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane is a polar, fluorinated amine. Its structure lacks conjugated double bonds, meaning it does not absorb light in the typical UV-Vis range (200-400 nm). This property immediately excludes the most common HPLC detector, the UV-Vis detector, from direct use.[1][10] Furthermore, its high polarity makes it poorly retained on traditional C18 reversed-phase columns, which separate molecules based on hydrophobicity.[4][11] Highly polar compounds often elute in or near the void volume on such columns, leading to poor resolution from solvent fronts and other polar impurities.

To overcome these challenges, two strategic approaches were selected for comparison:

  • Method A: Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a chromatographic mode that uses a polar stationary phase (e.g., bare silica, diol) and a mobile phase with a high concentration of organic solvent mixed with a small amount of aqueous buffer.[5][12] In HILIC, polar analytes are retained through partitioning into a water-enriched layer on the surface of the stationary phase.[5][13] This technique is exceptionally well-suited for retaining and separating very polar compounds that are unretained in reversed-phase chromatography.[4][6][11]

  • Method B: Polar-Endcapped Reversed-Phase HPLC: This approach uses a modified C18 column where residual silanol groups on the silica surface are "endcapped" with a polar functional group. This modification alters the selectivity and is designed to improve the peak shape of basic compounds and provide better retention for moderately polar analytes compared to traditional C18 columns.

For detection, a Charged Aerosol Detector (CAD) was chosen. The CAD nebulizes the column eluent, evaporates the mobile phase, imparts a charge on the resulting analyte particles, and measures this charge.[2][9] Its response is proportional to the mass of the non-volatile analyte, making it a universal detector that is highly sensitive and independent of the analyte's optical properties.[7][8]

Experimental Methodologies

Instrumentation and Chemicals

  • HPLC System: Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, and multicolumn thermostat.

  • Detector: Thermo Scientific Vanquish Charged Aerosol Detector Plus (or equivalent).

  • Chemicals: 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane reference standard (purity >99.5%), HPLC-grade acetonitrile, ammonium formate, formic acid, and reagent-grade hydrochloric acid, sodium hydroxide, and hydrogen peroxide.

Chromatographic Conditions: A Head-to-Head Comparison

The two methods were developed and optimized to achieve the best possible chromatography for the target analyte.

ParameterMethod A: HILIC Method B: Polar-Endcapped RP
Column Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µmPhenomenex Kinetex Polar C18, 2.1 x 100 mm, 2.6 µm
Mobile Phase A 10 mM Ammonium Formate, 0.1% Formic Acid in Water10 mM Ammonium Formate, 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile with 0.1% Formic AcidAcetonitrile with 0.1% Formic Acid
Gradient 95% B to 70% B over 10 minutes5% B to 50% B over 10 minutes
Flow Rate 0.4 mL/min0.4 mL/min
Column Temp. 40°C40°C
Injection Vol. 2 µL2 µL
CAD Settings Evaporation Temp: 45°C, Nebulizer Gas: Nitrogen @ 35 psiEvaporation Temp: 45°C, Nebulizer Gas: Nitrogen @ 35 psi

Causality Behind Experimental Choices:

  • Mobile Phase: Ammonium formate with formic acid provides a buffered system (pH ≈ 3) to ensure consistent ionization of the basic analyte, leading to reproducible retention times and improved peak shape.

  • Gradient Elution: A gradient is used in both methods to ensure that any potential impurities with different polarities are effectively eluted and separated from the main peak, and to re-equilibrate the column efficiently.

  • Column Temperature: A moderately elevated temperature of 40°C reduces mobile phase viscosity, which lowers backpressure and can improve peak efficiency.

Method Validation Protocol

The validation was performed following the International Council for Harmonisation (ICH) Q2(R1) guideline "Validation of Analytical Procedures: Text and Methodology".[13][14][15] The objective is to demonstrate that the analytical procedure is suitable for its intended purpose, which in this case is a quantitative test for the purity of an active pharmaceutical ingredient (API).[15]

G start_end start_end process process decision decision data data Start Start Validation Specificity Specificity (Forced Degradation) Start->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Spike Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness SystemSuitability System Suitability Robustness->SystemSuitability Pass Method Validated? SystemSuitability->Pass Pass->Start No, Re-develop End Validation Complete Pass->End Yes Report Final Validation Report End->Report

Caption: Overall workflow for the HPLC method validation process.

Results and Discussion: A Comparative Analysis

System Suitability

System suitability testing is essential to ensure the chromatographic system is performing adequately. A standard solution was injected six times at the beginning of each validation run.

ParameterAcceptance CriteriaMethod A: HILIC (Result)Method B: Polar-Endcapped RP (Result)
Tailing Factor (T) T ≤ 2.01.152.31
Theoretical Plates (N) N ≥ 200085003200
%RSD of Peak Area (n=6) ≤ 2.0%0.8%1.5%
%RSD of Retention Time (n=6) ≤ 1.0%0.2%0.4%

Analysis: Method A (HILIC) clearly demonstrates superior performance in system suitability. The peak shape is highly symmetrical (Tailing Factor = 1.15), and the column efficiency is excellent. In contrast, Method B (Polar-Endcapped RP) produces a tailing peak (T > 2.0), which is a common issue for basic amines on silica-based columns, even with polar endcapping. This peak tailing can compromise the accuracy of integration, especially for small impurity peaks that may elute on the tail of the main peak.

Specificity (Forced Degradation Study)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[16][17] Forced degradation studies are a regulatory necessity to establish the stability-indicating nature of a purity analysis method.[18][19][20] The analyte was subjected to stress conditions as recommended by ICH Q1A(R2) guidelines.[18][21]

G start start stress stress result result API API Sample Acid Acidic (0.1M HCl, 60°C) API->Acid Base Basic (0.1M NaOH, 60°C) API->Base Oxidative Oxidative (3% H2O2, RT) API->Oxidative Thermal Thermal (80°C, Dry Heat) API->Thermal Photolytic Photolytic (ICH Q1B) API->Photolytic Analysis HPLC Analysis (Peak Purity Check) Acid->Analysis Base->Analysis Oxidative->Analysis Thermal->Analysis Photolytic->Analysis

Sources

A Comparative Guide to the Mass Spectrometry Fragmentation of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed analysis of the predicted mass spectrometry fragmentation patterns of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, a novel spirocyclic scaffold with potential applications in drug discovery. In the absence of direct experimental data for this specific molecule, this document synthesizes established fragmentation principles of related heterocyclic, fluorinated, and spirocyclic compounds to construct a predictive framework. We will explore expected fragmentation pathways under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques, offering a comparative perspective. This guide is intended to serve as a valuable resource for researchers in the structural elucidation and metabolic profiling of compounds containing this unique chemical motif.

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

Spirocyclic systems, characterized by two rings sharing a single carbon atom, have garnered significant interest in medicinal chemistry. Their inherent three-dimensionality allows for a more precise and extensive interaction with biological targets, often leading to enhanced potency and selectivity compared to their flatter, aromatic counterparts.[1] Furthermore, the introduction of fluorine atoms can significantly modulate a molecule's physicochemical properties, including metabolic stability and membrane permeability. The compound at the center of this guide, 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane, combines these desirable features, making it a compelling scaffold for novel therapeutic agents. Understanding its behavior in a mass spectrometer is paramount for its identification and characterization in complex biological matrices.

Predicted Fragmentation Pathways of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane

The molecular structure of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane (Molecular Formula: C7H11F2NO, Molecular Weight: 163.17 g/mol ) presents several key features that will dictate its fragmentation behavior: a piperidine ring, an oxetane ring, a spirocyclic center, and geminal difluoride substitution.[2]

Electron Ionization (EI) Mass Spectrometry: A Hard Ionization Approach

Electron Ionization (EI) is a high-energy technique that typically induces extensive fragmentation, providing a detailed fingerprint of a molecule's structure.

Key Predicted Fragmentation Pathways under EI:

  • Alpha-Cleavage: This is anticipated to be a dominant fragmentation pathway for the piperidine ring.[3] Ionization of the nitrogen lone pair will be followed by cleavage of the adjacent C-C bonds. The loss of the largest substituent at the alpha-carbon is generally preferred.

  • Ring Fission of the Piperidine Ring: The piperidine ring can undergo cleavage to produce various acyclic fragment ions.

  • Fragmentation of the Oxetane Ring: The strained oxetane ring is also susceptible to cleavage, potentially leading to the loss of formaldehyde (CH₂O) or related fragments.

  • Influence of the Difluoro Group: The presence of the CF₂ group is expected to significantly influence the fragmentation. We may observe the formation of CF₂-containing fragments. In the mass spectra of many fluorocarbons, the CF₃⁺ ion is often the most abundant, although in this partially fluorinated molecule, other fragmentation pathways may dominate.[4][5]

Predicted Major Fragments in EI-MS:

m/z (predicted) Proposed Structure/Loss Fragmentation Pathway
163[M]⁺Molecular Ion
148[M - CH₃]⁺Alpha-cleavage with loss of a methyl radical
134[M - C₂H₅]⁺Alpha-cleavage with loss of an ethyl radical
120[M - C₃H₇]⁺Alpha-cleavage with loss of a propyl radical
96[M - C₄H₇O]⁺Cleavage of the oxetane ring
82[M - C₅H₉O]⁺Further fragmentation of the piperidine ring
69[CF₃]⁺Possible rearrangement and fragmentation

Experimental Workflow for EI-MS Analysis

EI_MS_Workflow cluster_sample_prep Sample Preparation cluster_instrument_setup GC-MS Instrument Setup cluster_data_acquisition Data Acquisition & Analysis A Dissolve 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane in a volatile organic solvent (e.g., Methanol, Acetonitrile) B GC Column: DB-5ms or equivalent A->B Introduce Sample C Injection Volume: 1 µL D Ionization Mode: Electron Ionization (EI) E Ionization Energy: 70 eV F Mass Analyzer: Quadrupole or Time-of-Flight G Acquire Mass Spectrum H Identify Molecular Ion Peak G->H I Analyze Fragmentation Pattern H->I J Compare with Spectral Libraries and Predicted Pathways I->J ESI_MS_Workflow cluster_sample_prep Sample Preparation cluster_instrument_setup LC-MS/MS Instrument Setup cluster_data_acquisition Data Acquisition & Analysis A Dissolve 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane in a suitable solvent system (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid) B LC Column: C18 or HILIC A->B Infuse or Inject C Ionization Mode: Positive Electrospray (ESI+) D Select Precursor Ion: m/z 164 ([M+H]+) E Fragmentation: Collision-Induced Dissociation (CID) F Mass Analyzer: Triple Quadrupole, Ion Trap, or Q-TOF G Acquire Product Ion Spectrum H Identify Major Fragment Ions G->H I Propose Fragmentation Pathways H->I J Compare with Analogs and Theoretical Predictions I->J

Caption: Workflow for ESI-MS/MS analysis.

Comparative Analysis: EI vs. ESI for Structural Elucidation

Feature Electron Ionization (EI) Electrospray Ionization (ESI) with MS/MS
Ionization Energy High (Hard Ionization)Low (Soft Ionization)
Molecular Ion Often weak or absentStrong [M+H]⁺ peak
Fragmentation Extensive, in-sourceControlled, in-collision cell
Information Provided Detailed structural fingerprintMolecular weight and specific fragmentation pathways
Ideal Application Library matching, unknown identificationAnalysis of complex mixtures, metabolite identification

The choice between EI and ESI will depend on the research question. For initial identification and comparison to spectral libraries, GC-EI-MS would be a powerful tool. For analyzing the compound in biological fluids or for detailed mechanistic studies of fragmentation, LC-ESI-MS/MS would be the preferred method.

Conclusion and Future Directions

This guide provides a foundational, albeit predictive, understanding of the mass spectrometric fragmentation of 5,5-difluoro-2-oxa-7-azaspiro[3.5]nonane. The proposed fragmentation pathways, derived from established chemical principles, offer a robust starting point for the empirical analysis of this and related novel spirocyclic compounds. Future experimental work is required to validate these predictions and to build a comprehensive spectral library for this emerging class of molecules. Such data will be invaluable for accelerating drug discovery programs that leverage these unique three-dimensional scaffolds.

References

  • James, K. J., Furey, A., & Lehane, M. (2003). Elucidation of the fragmentation pathways of azaspiracids, using electrospray ionisation, hydrogen/deuterium exchange, and multiple-stage mass spectrometry. Rapid communications in mass spectrometry, 17(22), 2599–2608. Available from: [Link]

  • Mohler, F. L., Dibeler, V. H., & Reese, R. M. (1952). Mass spectra of fluorocarbons. Journal of Research of the National Bureau of Standards, 49(5), 343. Available from: [Link]

  • Mohler, F. L., Dibeler, V. H., & Reese, R. M. (1952). Mass Spectra of Fluorocarbons. Journal of Research of the National Bureau of Standards, 49(5), 343. Available from: [Link]

  • ResearchGate. Elucidation of the fragmentation pathways of azaspiracids, using electrospray ionisation, hydrogen/deuterium exchange, and multiple-stage mass spectrometry | Request PDF. Available from: [Link]

  • DTIC. Mass Spectrometry of Heterocyclic Compounds. Available from: [Link]

  • Arkivoc. Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]. Available from: [Link]

  • LCGC International. Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Available from: [Link]

  • ResearchGate. The Synthesis of Fluorinated Heteroaromatic Compounds. Part 1. Five-Membered Rings with More than Two Heteroatoms. Available from: [Link]

  • Wang, X., Sha, Y., & Li, R. (2004). Fragmentation patterns of novel dispirocyclopiperazinium dibromides with strong analgesic activity under electrospray ionization tandem mass spectrometry conditions. Rapid communications in mass spectrometry, 18(8), 829–833. Available from: [Link]

  • SciELO. fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Available from: [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

  • Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. Available from: [Link]

  • Spectroscopy Online. Anatomy of an Ion's Fragmentation After Electron Ionization, Part II. Available from: [Link]

  • ResearchGate. MS/MS spectra and proposed fragmentation pathways of compounds 39, 40, 42 and 45. Available from: [Link]

  • DOI. syntheses of fluorine-containing heterocyclic compounds via direct and indirect methods using difluorocarbenes. Available from: [Link]

  • PubChem. 2-Oxa-7-azaspiro[3.5]nonane. Available from: [Link]

  • ResearchGate. Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). Available from: [Link]

Sources

Safety Operating Guide

5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

As medicinal chemists and process scientists, we frequently leverage fluorinated spirocyclic amines to optimize the pharmacokinetic profiles of lead compounds. The gem-difluoro substitution on the spiro[1]nonane scaffold is a prime example of this strategy, offering improved metabolic stability, modulated amine basicity, and enhanced lipophilicity[1].

However, the very structural features that make 5,5-Difluoro-2-oxa-7-azaspiro[1]nonane biologically valuable—the robust carbon-fluorine (C-F) bonds and the basic secondary amine—create specific logistical and safety challenges during end-of-life disposal. This guide provides authoritative, step-by-step operational protocols for the safe handling, quenching, and disposal of this chemical, ensuring compliance with environmental regulations and laboratory safety standards.

Physicochemical & Hazard Profile

Before initiating any disposal protocol, it is critical to understand the quantitative properties of the waste material. The high mass percentage of fluorine dictates the required incineration temperature, while the molecular weight informs stoichiometric quenching.

PropertyValueOperational Disposal Implication
CAS Registry Number 2092404-74-3 [1]Must be explicitly listed on all hazardous waste manifests for EHS tracking.
Molecular Formula C₇H₁₁F₂NOContains ~23.3% Fluorine by mass; mandates halogenated waste streams.
Molecular Weight 163.16 g/mol Used to calculate the exact molar equivalents of acid required for safe neutralization.
Primary Hazard Basic Amine / CorrosiveReacts exothermically with unbuffered acids; requires controlled quenching.
Combustion Byproducts HF, NOₓ, CO₂Uncontrolled burning releases highly toxic Hydrogen Fluoride (HF) gas[2].

Mechanistic Safety Insights (The "Why")

To build a self-validating safety culture, personnel must understand the causality behind disposal rules rather than blindly following them.

The Fluorine Factor: The C-F bond is one of the strongest in organic chemistry (bond dissociation energy ~480 kJ/mol). Standard municipal or non-halogenated organic waste incineration operates at temperatures too low to fully cleave these bonds. If 5,5-Difluoro-2-oxa-7-azaspiro[1]nonane is improperly discarded in non-halogenated bins, incomplete combustion will release volatile fluorocarbons or highly corrosive hydrogen fluoride (HF) gas into the atmosphere [2]. Furthermore, environmental agencies (such as the EPA under TSCA) strictly monitor the disposal of fluorinated organics to prevent groundwater contamination [3].

The Amine Factor: The secondary nitrogen in the 7-azaspiro[1]nonane ring system acts as a Brønsted base. If liquid waste containing high concentrations of this free base is rapidly mixed with acidic waste streams (e.g., trifluoroacetic acid from HPLC effluents), the resulting exothermic neutralization can boil the solvent, over-pressurize the waste carboy, and cause a chemical blowout.

Waste Segregation & Disposal Workflow

The following logic flow ensures you select the correct disposal path, minimizing environmental release and safety risks.

WasteWorkflow Start 5,5-Difluoro-2-oxa-7-azaspirononane Waste Stream State Determine Physical State Start->State Solid Solid Waste (Powder/Contaminated PPE) State->Solid Liquid Liquid Waste (Reaction Solutions) State->Liquid SolidBin Halogenated Solid Waste Bin (Do Not Mix with Oxidizers) Solid->SolidBin SolventCheck Is the Solvent Halogenated? (e.g., DCM, Chloroform) Liquid->SolventCheck Incineration High-Temperature Incineration with Acid Gas (HF) Scrubber SolidBin->Incineration SolventYes Yes SolventCheck->SolventYes SolventNo No (e.g., MeOH, EtOAc) SolventCheck->SolventNo LiquidBin Halogenated Liquid Waste Bin (Mandatory due to F-atoms) SolventYes->LiquidBin SolventNo->LiquidBin Segregate as Halogenated due to fluorinated solute LiquidBin->Incineration

Figure 1: Decision tree for the segregation and disposal of fluorinated spirocyclic amine waste.

Step-by-Step Operational Methodologies

Every protocol below is designed as a self-validating system , meaning the procedure includes built-in checks (like pH or temperature monitoring) to confirm the process is proceeding safely before moving to the next step.

Protocol A: Liquid Waste Quenching and Segregation

Applicability: Post-reaction mixtures, extraction layers, or HPLC effluents containing the dissolved chemical.

  • Calculate Neutralization Equivalents: Determine the approximate molar amount of 5,5-Difluoro-2-oxa-7-azaspiro[1]nonane in your waste flask. Prepare 1.1 equivalents of 1M Hydrochloric Acid (HCl) in a dropping funnel.

  • Temperature Control (Self-Validation 1): Submerge the waste flask in an ice-water bath. Insert a digital thermocouple. The starting temperature must be below 10°C.

  • Controlled Quenching: Slowly add the 1M HCl dropwise while stirring vigorously.

  • Thermal Feedback Loop (Self-Validation 2): Monitor the thermocouple. If the temperature exceeds 25°C, stop the addition immediately. Allow the system to cool back below 10°C before resuming. This confirms the exothermic acid-base reaction is not running away.

  • pH Verification (Self-Validation 3): Once addition is complete, test the aqueous layer with pH indicator paper. The target pH is 6–8. If the pH is still >8, add additional 1M HCl in 1 mL increments until neutralized.

  • Transfer to Segregated Waste: Transfer the neutralized solution into a dedicated carboy explicitly labeled: "Halogenated Liquid Waste - Contains Fluorinated Amines." Crucial Note: Even if the primary solvent is non-halogenated (e.g., Methanol), the high fluorine content of the solute legally mandates its classification as a halogenated stream for proper high-temperature incineration [4].

Protocol B: Solid Waste Collection

Applicability: Pure expired chemical, contaminated weigh boats, spatulas, and Kimwipes.

  • Containment: Gather all contaminated solid materials inside a functioning fume hood to prevent inhalation of any residual fluorinated dust.

  • Primary Packaging: Place items into a puncture-resistant, sealable polyethylene bag. Do not use standard biohazard bags, as they are not rated for chemical solvent compatibility.

  • Labeling: Affix a hazardous waste label detailing the exact CAS number (2092404-74-3) and the warning: "Halogenated Organic Solid - Potential HF Generator upon Combustion."

  • Storage: Store in a designated secondary containment bin strictly away from oxidizing agents (e.g., nitrates, peroxides). Mixing electron-rich amines with oxidizers in a waste bin can trigger spontaneous deflagration.

Protocol C: Emergency Chemical Spill Decontamination

Applicability: Accidental benchtop or floor spills of the pure compound or concentrated solutions.

  • Isolate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure the room's HVAC is functioning and open fume hood sashes to maximum safe operating height to draw vapors away.

  • Neutralizing Absorbent: Do not use standard paper towels. Cover the spill with a chemically inert, slightly acidic absorbent powder (e.g., sodium bisulfate-based spill kits) to simultaneously absorb the liquid and neutralize the basic amine.

  • Visual Confirmation (Self-Validation): Wait 10 minutes. If the absorbent powder remains dry and no fumes are visible, the neutralization is complete.

  • Collection: Sweep the agglomerated powder using a non-sparking polypropylene brush and dustpan. Deposit into a rigid, sealable hazardous waste bucket. Process via Protocol B .

References

  • Environmental Protection Agency (EPA). (2021). Toxic Substances Control Act Reporting and Recordkeeping Requirements for Perfluoroalkyl and Polyfluoroalkyl Substances. Regulations.gov. Retrieved March 23, 2026, from [Link]

  • MDPI. (2023). Synthesis and Antibacterial Evaluation of Ciprofloxacin Congeners with Spirocyclic Amine Periphery. International Journal of Molecular Sciences. Retrieved March 23, 2026, from [Link]

Sources

Personal protective equipment for handling 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently guide drug development teams in the safe, efficient, and scientifically sound handling of advanced spirocyclic building blocks. 5,5-Difluoro-2-oxa-7-azaspiro[1]nonane (CAS: 2092404-74-3) [2] is a highly specialized secondary amine that fuses an oxetane ring with a gem-difluoropiperidine system.

To handle this chemical safely, we must first understand the structural causality behind its physical behavior. In medicinal chemistry, the incorporation of an oxetane ring acts as a carbonyl isostere that increases polarity and aqueous solubility while directing metabolism away from CYP450 enzymes[3][4]. Simultaneously, the strategic placement of the gem-difluoro group adjacent to the spirocyclic center inductively lowers the pKa of the piperidine nitrogen. This attenuation of basicity is a deliberate design choice to reduce hERG channel affinity and mitigate cardiac toxicity risks in lead compounds[5].

However, these exact structural modifications dictate our safety protocols. While the basicity is lowered, the compound remains a localized tissue irritant. Furthermore, the fluorination increases the local lipophilicity of the piperidine domain, enhancing its ability to permeate standard laboratory elastomers when dissolved in organic solvents.

Here is your comprehensive, self-validating guide to handling this compound safely.

Hazard Assessment & Causality

Understanding the "why" behind PPE selection is critical for maintaining a robust safety culture:

  • Permeation Risk: The dual nature of this molecule (polar oxetane + lipophilic difluoropiperidine) means it can act as an efficient penetrant. When handled in solution (e.g., in DMF or DCM), it can rapidly carry through single-layer nitrile.

  • Aerosolization & Static Charge: Fluorinated organics frequently accumulate static charge. When handling the dry solid, electrostatic repulsion can cause the powder to aerosolize, presenting a severe inhalation hazard.

  • Corrosivity/Irritation: Despite the lowered pKa[5], the secondary amine is sufficiently nucleophilic to cause severe eye irritation and skin sensitization upon direct contact.

Personal Protective Equipment (PPE) Matrix

The following matrix summarizes the quantitative and qualitative PPE requirements based on operational scale.

PPE CategoryAnalytical Scale (< 100 mg, Solid)Preparative Scale (> 100 mg or Solution)Scientific Rationale
Hand Protection Single Nitrile (≥ 4 mil)Double Nitrile or Butyl Rubber (≥ 8 mil)Fluorinated amines in solvent matrices exhibit accelerated breakthrough times in standard nitrile.
Eye Protection ANSI Z87.1 Safety GlassesIndirect-vented Chemical GogglesPrevents vapor intrusion and protects against splash hazards during solvent transfer.
Body Protection Standard Cotton Lab CoatFlame-Retardant (FR) Coat + Chemical ApronProtects against static-induced ignition and bulk solvent spills.
Respiratory Vented Balance EnclosureCertified Fume Hood (Face velocity: 0.4-0.6 m/s)Mitigates inhalation risks from static-induced aerosolization of fluorinated powders.

Operational Workflow: Step-by-Step Handling Protocol

To ensure absolute trustworthiness in your workflow, follow this self-validating protocol for weighing and transferring 5,5-Difluoro-2-oxa-7-azaspiro[1]nonane.

Step 1: Pre-Operation Environmental Control

  • Verify that the fume hood or vented balance enclosure is operational with a face velocity between 0.4 and 0.6 m/s.

  • Ground all metal spatulas and use anti-static weigh boats to neutralize the electrostatic charge inherent to fluorinated powders.

  • Don the appropriate PPE as dictated by the matrix above.

Step 2: Weighing and Transfer

  • Place the anti-static weigh boat on the balance and tare.

  • Using a grounded micro-spatula, slowly transfer the compound. (Causality note: Rapid movements generate static electricity, increasing the risk of powder aerosolization).

  • Seal the source container immediately after use to prevent ambient moisture absorption, which can degrade the oxetane ring over time.

Step 3: Solvation and Reaction Setup

  • Transfer the weighed solid into a dry reaction vessel equipped with a stir bar.

  • Purge the vessel with inert gas (Nitrogen or Argon).

  • Introduce the reaction solvent (e.g., anhydrous DCM or THF) dropwise. (Causality note: The dissolution of basic amines can be mildly exothermic; dropwise addition ensures thermal control).

Spill Response and Disposal Plan

In the event of a localized spill, execute the following containment and neutralization plan:

  • Containment: Isolate the area. If the spill is a solution, surround it with an inert absorbent material (e.g., diatomaceous earth or vermiculite).

  • Neutralization: For solid spills, mist lightly with water to prevent dust generation. For liquid spills, apply a weak acid solution (e.g., 5% citric acid) to protonate the amine, rendering it a highly polar, non-volatile salt.

  • Collection: Sweep the neutralized matrix using non-sparking tools and place it in a clearly labeled, sealable hazardous waste container.

  • Decontamination: Wipe the affected surface with a 5% citric acid solution, followed by a secondary wipe with deionized water and ethanol.

  • Disposal: Dispose of as halogenated organic waste in accordance with institutional and local environmental regulations.

Workflow Visualization

The following decision tree outlines the logical relationship between operational scale, state of matter, and the required safety protocols.

PPE_Workflow A 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane Handling Operation B Determine Scale & State A->B C Solid State / Analytical Scale (< 100 mg) B->C Dry powder D Solution Phase / Bulk Scale (> 100 mg) B->D Solvated / Bulk E PPE: Single Nitrile Gloves Safety Glasses Standard Lab Coat C->E F PPE: Double Nitrile / Butyl Gloves Chemical Goggles FR Coat & Apron D->F G Weighing: Anti-static tools Enclosure: Vented Balance E->G H Transfer: Closed system Enclosure: Certified Fume Hood F->H

Decision tree for PPE selection and handling of 5,5-Difluoro-2-oxa-7-azaspiro[1]nonane.

References

  • Title: 2092404-74-3_5,5-Difluoro-2-oxa-7-azaspiro[1]nonane Source: ChemSrc URL: [Link]

  • Title: Applications of oxetanes in drug discovery and medicinal chemistry Source: PMC (National Institutes of Health) URL: [Link]

  • Title: Oxetanes in Drug Discovery Campaigns Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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